Methyl Red sodium salt

• CAS: 493-52-7

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl Red Sodium Salt: Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Methyl Red sodium salt is an azo dye extensively utilized in laboratory settings as a pH indicator. Its distinct and sharp color transition between acidic and basic conditions makes it an invaluable tool in analytical chemistry, microbiology, and various research applications. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols, and the fundamental mechanisms governing its function.

Core Physical and Chemical Properties

The fundamental properties of Methyl Red sodium salt are summarized below, providing a critical resource for its application in experimental design and execution.

Property	Value	Reference(s)
Chemical Name	Sodium 2-((4-(dimethylamino)phenyl)diazenyl)benzoate	[1]
Synonyms	C.I. Acid Red 2, 4-Dimethylaminoazobenzene-2'-carboxylic acid sodium salt	[2]
CAS Number	845-10-3	[2]
Molecular Formula	C₁₅H₁₄N₃NaO₂	[3][4]
Molecular Weight	291.28 g/mol	[3][5]
Appearance	Dark red to orange-brown crystalline powder	[4]
Melting Point	179-182 °C	[6]
Solubility	Soluble in water. Slightly soluble in ethanol (B145695).	[7]
pKa	5.1	[2]
pH Transition Range	4.4 (Red) – 6.2 (Yellow)	[2][8][9]
UV-Vis λmax	~430-440 nm (in distilled water)	[1]

Mechanism of Action as a pH Indicator

The utility of Methyl Red as a pH indicator stems from a protonation-dependent structural change that results in a distinct color shift. In solutions with a pH above 6.2, it exists in its deprotonated, benzenoid form, which is yellow. As the pH drops below 4.4, the molecule becomes protonated, adopting a quinonoid structure that appears red.[2]

Caption: pH-Dependent Equilibrium of Methyl Red.

Experimental Protocols

Detailed methodologies for the primary applications of Methyl Red sodium salt are provided below.

Preparation of Methyl Red Indicator Solution (0.1% w/v)

Objective: To prepare a standard indicator solution for use in acid-base titrations.

Materials:

• Methyl Red sodium salt powder

• 95% Ethanol

• Distilled water

• 500 mL volumetric flask

• Weighing balance

Procedure:

• Weigh out 0.1 g of Methyl Red sodium salt.

• Dissolve the powder in 300 mL of 95% ethanol in a beaker.

• Once fully dissolved, transfer the solution to a 500 mL volumetric flask.

• Add distilled water to bring the final volume to 500 mL.

• Stopper the flask and invert several times to ensure thorough mixing.

• Store the solution in a labeled, sealed brown bottle at 4 to 8°C. The solution is stable for approximately one year.[10][11]

Acid-Base Titration

Objective: To determine the concentration of an acidic or basic solution using Methyl Red as an indicator.

Materials:

• Analyte (acid or base of unknown concentration)

• Titrant (standardized base or acid)

• Methyl Red indicator solution (0.1%)

• Burette, clamp, and stand

• Erlenmeyer flask

• Pipette

Procedure:

• Rinse the burette with the titrant solution and fill it, ensuring no air bubbles are present in the tip. Record the initial volume.

• Pipette a known volume of the analyte into a clean Erlenmeyer flask.

• Add 2-3 drops of Methyl Red indicator solution to the analyte. The solution will turn red if the analyte is acidic or yellow if it is basic.[12]

• Slowly add the titrant from the burette to the flask while continuously swirling the flask to ensure mixing.[13]

• As the endpoint is approached, the color will begin to change more persistently. Add the titrant drop by drop.

• The endpoint is reached when a single drop of titrant causes a sharp color change from red to yellow (for an acid analyte) or yellow to red (for a base analyte). An intermediate orange color signals the transition point.[12][13]

• Record the final volume from the burette.

• Repeat the titration at least two more times to ensure concordant results.

Caption: Workflow for a Standard Acid-Base Titration.

Methyl Red (MR) Test in Microbiology

Objective: To identify bacteria that produce stable acid end products through mixed-acid fermentation of glucose. This test is a key component of the IMViC series for differentiating enteric bacteria.[11][14]

Materials:

• Pure 18-24 hour bacterial culture

• MR-VP broth

• Sterile test tubes

• Incubator (35-37°C)

• Methyl Red reagent (see preparation above)

Procedure:

• Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure culture of the test organism.[10]

• Incubate the tube aerobically at 35-37°C for a minimum of 48 hours. Some organisms may require up to 5 days of incubation.[10][15]

• After incubation, aseptically transfer approximately 1 mL of the broth to a clean, empty test tube.

• Add 5-6 drops of the Methyl Red reagent to the 1 mL aliquot.[15]

• Observe for an immediate color change.

Interpretation of Results:

• Positive Result: The medium immediately develops a stable, bright red color. This indicates the organism has produced a large quantity of stable acids, lowering the pH to 4.4 or below. Escherichia coli is a typical MR-positive organism.[16]

• Negative Result: The medium remains yellow. This indicates that insufficient acid was produced to overcome the buffer and lower the pH.[16]

• Inconclusive/Variable: An orange color may develop. In this case, the remaining broth should be re-incubated for an additional 48 hours and the test repeated.[15]

Synthesis Pathway

Methyl Red is synthesized via a two-step process involving diazotization followed by an azo coupling reaction.

Caption: Synthesis Pathway of Methyl Red Sodium Salt.

This guide provides essential technical information for the effective use of Methyl Red sodium salt in research and development. Adherence to these protocols and a clear understanding of the underlying chemical principles will ensure accurate and reproducible results.

References

• 1. Methyl Red sodium salt 100 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. Methyl red - Wikipedia [en.wikipedia.org]
• 3. scbt.com [scbt.com]
• 4. mpbio.com [mpbio.com]
• 5. 甲基红 钠盐 ACS reagent, Dye content 95 % | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. gspchem.com [gspchem.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. ck12.org [ck12.org]
• 10. microbiologyinfo.com [microbiologyinfo.com]
• 11. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 12. youtube.com [youtube.com]
• 13. gspchem.com [gspchem.com]
• 14. Methyl Red and Voges-Proskauer Test Protocols | ASM.org [asm.org]
• 15. microbenotes.com [microbenotes.com]
• 16. microbiologyclass.net [microbiologyclass.net]

An In-depth Technical Guide to the pH Indicator Range of Methyl Red Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl Red sodium salt as a pH indicator, detailing its chemical properties, the mechanism of its color change, and standardized experimental protocols for its use.

Core Properties of Methyl Red Sodium Salt

Methyl Red sodium salt is a water-soluble azo dye widely utilized in analytical chemistry and microbiology as a pH indicator. Its distinct color change within a specific acidic pH range makes it a valuable tool for titrations and for identifying bacteria that produce stable acids through mixed acid fermentation.[1][2]

Quantitative Data Summary

The key quantitative parameters of Methyl Red sodium salt are summarized in the table below for easy reference and comparison.

Property	Value	Source(s)
Chemical Formula	C₁₅H₁₄N₃NaO₂	[1][3]
Molecular Weight	291.28 g/mol	[1][3]
CAS Number	845-10-3	[4]
pKa	5.0 - 5.1	[4][5]
Visual pH Transition Range	pH 4.2 - 6.2	[3][5]
Color in Acidic Solution (pH < 4.4)	Red	[4][6]
Color in Alkaline Solution (pH > 6.2)	Yellow	[4][6]
Melting Point	179-182 °C	[1][3]

Mechanism of Color Change: A Structural Transformation

The color change of Methyl Red is a direct result of a change in its molecular structure in response to varying hydrogen ion concentrations.[4] In acidic solutions, the molecule becomes protonated, leading to a tautomeric shift from the azo form to a quinonoid/hydrazone structure. This altered electronic configuration is responsible for the red color.[4] In more alkaline conditions, the molecule exists in its deprotonated, anionic azo form, which appears yellow.[7]

The following diagram illustrates this pH-dependent structural transformation.

Caption: pH-induced tautomerism of Methyl Red.

Experimental Protocols

Accurate and reproducible results when using Methyl Red sodium salt as a pH indicator depend on the correct preparation of the indicator solution and a standardized methodology for its application.

Preparation of Methyl Red Indicator Solution

This protocol is adapted from established laboratory procedures.[7]

Materials:

• Methyl Red sodium salt: 50 mg

• 0.1 M Sodium Hydroxide (B78521) (NaOH): 1.86 mL

• Ethanol (B145695) (95% or 96%): 50 mL

• Carbon dioxide-free distilled or deionized water

• 100 mL volumetric flask

• Pipettes and beakers

Procedure:

• Weigh 50 mg of Methyl Red sodium salt and transfer it to a beaker.

• Add 1.86 mL of 0.1 M sodium hydroxide and 50 mL of ethanol to the beaker.

• Stir the mixture until the Methyl Red sodium salt is completely dissolved. Gentle warming may be applied if necessary.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Add carbon dioxide-free water to bring the final volume to 100 mL.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the prepared indicator solution in a tightly sealed, light-resistant bottle.

Sensitivity Test for the Indicator Solution

To ensure the prepared indicator solution is effective, a sensitivity test should be performed.[7]

Materials:

• Prepared Methyl Red indicator solution

• Carbon dioxide-free water

• 0.02 M Hydrochloric Acid (HCl)

• 0.02 M Sodium Hydroxide (NaOH)

• 100 mL beaker or flask

• Micropipette

Procedure:

• To 100 mL of carbon dioxide-free water, add 0.1 mL of the prepared Methyl Red indicator solution.

• Add 0.05 mL of 0.02 M hydrochloric acid. The solution should turn red.

• Titrate this solution with 0.02 M sodium hydroxide. The color should change from red to yellow.

• The color change should require no more than 0.1 mL of the 0.02 M sodium hydroxide solution.

Workflow for Determining the pH of an Unknown Solution

The following diagram outlines the general workflow for using the prepared Methyl Red indicator solution to estimate the pH of a sample.

Caption: Experimental workflow for pH estimation.

References

• 1. Methyl red - Sciencemadness Wiki [sciencemadness.org]
• 2. researchgate.net [researchgate.net]
• 3. Methyl red - Wikipedia [en.wikipedia.org]
• 4. Page loading... [guidechem.com]
• 5. chemicals.co.uk [chemicals.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to Methyl Red Sodium Salt for Researchers and Scientists

This technical guide provides a comprehensive overview of Methyl Red sodium salt, a versatile azo dye with significant applications in research, drug development, and various analytical procedures. This document details its chemical properties, synthesis, and key experimental protocols, offering a valuable resource for professionals in the scientific community.

Core Properties and Specifications

Methyl Red sodium salt is the sodium salt of 2-(N,N-dimethyl-4-aminophenyl)azobenzenecarboxylic acid. It is widely recognized for its function as a pH indicator, exhibiting a distinct color change from red to yellow as the pH of a solution transitions from acidic to neutral.[1]

Property	Value	Reference
Chemical Formula	C₁₅H₁₄N₃NaO₂	[2]
Molar Mass	291.28 g/mol	[2]
Appearance	Dark red crystalline powder	[3][4]
Melting Point	179-182 °C	[1]
pH Transition Range	4.4 (red) - 6.2 (yellow)	[5][6]
pKa	5.1	[4]
Solubility	Soluble in water	[7]

Synthesis of Methyl Red

The synthesis of Methyl Red is a two-step process involving diazotization followed by an azo coupling reaction.[8]

Experimental Protocol: Synthesis of Methyl Red

Materials:

• Anthranilic acid

• Concentrated hydrochloric acid (HCl)

• Sodium nitrite (B80452) (NaNO₂)

• N,N-Dimethylaniline

• Sodium acetate (B1210297)

• Sodium hydroxide (B78521) (NaOH)

• 10% Acetic acid

• Toluene (B28343)

• Ice

Procedure:

• Diazotization of Anthranilic Acid:

  • Dissolve anthranilic acid in a solution of concentrated hydrochloric acid and water by heating.

  • Cool the solution in an ice bath to approximately 3 °C.

  • Slowly add a chilled solution of sodium nitrite while maintaining the temperature between 3 and 5 °C. Continue addition until a faint but persistent positive test for nitrous acid is observed using starch-iodide paper. This forms the diazonium salt intermediate.[9][10]

• Azo Coupling:

  • To the diazonium salt solution, add N,N-Dimethylaniline and stir for one hour at 5 °C.

  • Gradually add a solution of sodium acetate and continue stirring for several hours.

  • Allow the mixture to stand overnight in an ice bath.

• Isolation and Purification:

  • Add the remaining sodium acetate solution and stir.

  • Adjust the pH with sodium hydroxide solution until the mixture has a distinct odor of dimethylaniline.

  • Allow the mixture to stand for at least 48 hours at room temperature.

  • Filter the crude product and wash it sequentially with water, 10% acetic acid (to remove unreacted dimethylaniline), and finally with distilled water.[10]

  • Recrystallize the crude Methyl Red from toluene to obtain the purified product.[11]

• Preparation of the Sodium Salt:

  • The purified Methyl Red can be converted to its water-soluble sodium salt by dissolving it in a sodium hydroxide solution and then evaporating the solution under reduced pressure.[9]

Workflow for the synthesis of Methyl Red sodium salt.

Applications in Research and Drug Development

Methyl Red sodium salt is a valuable tool in various scientific disciplines.

pH Indicator in Titrations

Due to its distinct and sharp color change, Methyl Red is frequently used as an indicator in acid-base titrations, particularly for titrations involving a strong acid and a weak base.[12]

Microbiology: The Methyl Red (MR) Test

The Methyl Red test is a crucial biochemical assay used to differentiate enteric bacteria based on their pattern of glucose metabolism.[6] Some bacteria perform mixed acid fermentation, producing stable acidic end products that lower the pH of the medium.

Experimental Protocol: The Methyl Red Test

• Inoculation: Inoculate a tube of MR-VP broth with a pure culture of the test bacterium.

• Incubation: Incubate the tube at 35°C for 2 to 5 days.[13]

• Testing: After incubation, transfer approximately 2.5 mL of the broth to a clean test tube.

• Indicator Addition: Add 5 drops of Methyl Red indicator solution.

• Observation: Observe the color of the solution immediately.

  • Positive Result: A distinct red color indicates the production of stable acids and a pH at or below 4.4. This is characteristic of organisms like Escherichia coli.[6][13]

  • Negative Result: A yellow color indicates a pH above 6.2, meaning no stable acids were produced. This is seen in organisms like Enterobacter aerogenes.[6][13]

  • An orange color is considered an equivocal result.

Experimental workflow for the Methyl Red (MR) test in microbiology.

Other Applications

Beyond its primary use as a pH indicator, Methyl Red sodium salt has applications in:

• Biological Staining: It is used in microbiology for staining bacteria, helping to differentiate species based on their pH response.[1]

• Chemical Research: It is employed to monitor pH conditions during chemical reactions, which is critical in pharmaceutical synthesis.[1]

• Environmental Science: Studies have investigated its use in the sonochemical destruction of chlorinated hydrocarbon pollutants and as a dosimeter for gamma radiation.[13][14] It is also used in studies of dye adsorption for wastewater treatment.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Methyl Red ACS reagent, Dye content 95 845-10-3 [sigmaaldrich.com]
• 3. Methyl red sodium salt, water soluble, Hi-Cert™/ACS [himedialabs.com]
• 4. Methyl red - Wikipedia [en.wikipedia.org]
• 5. anpros.com.au [anpros.com.au]
• 6. Methyl red sodium salt - 845-10-3 - Manufacturers & Suppliers in India [ottokemi.com]
• 7. Methyl Red sodium salt | 845-10-3 [chemicalbook.com]
• 8. What is Methyl Red? - Synthesis & Structure | Study.com [study.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Synthesis of Methyl red - Chempedia - LookChem [lookchem.com]
• 11. m.youtube.com [m.youtube.com]
• 12. gspchem.com [gspchem.com]
• 13. chemicals.co.uk [chemicals.co.uk]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to Methyl Red Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Red sodium salt, a versatile azo dye with significant applications in research and various industries. This document details its chemical and physical properties, provides a detailed synthesis protocol, outlines its primary applications, and presents key experimental methodologies.

Core Chemical and Physical Properties

Methyl Red sodium salt, an anionic azo dye, is the sodium salt of Methyl Red. Its chemical structure features a carboxylic acid group and a dimethylamino group, which are crucial to its function as a pH indicator.

Identifiers and Chemical Structure

Identifier	Value	Reference
CAS Number	845-10-3	[1][2][3][4]
Molecular Formula	C₁₅H₁₄N₃NaO₂	[2][4]
Molecular Weight	291.28 g/mol	[2]
Synonyms	4-Dimethylaminoazobenzene-2′-carboxylic acid sodium salt, Acid Red 2, C.I. 13020	[3]
EC Number	212-682-9	[5]
PubChem Substance ID	24847176

Physical and Chemical Properties

Property	Value	Reference
Appearance	Dark red to brownish-yellow crystalline powder	[1][6]
Melting Point	179-182 °C	[6][7]
Solubility	Soluble in water, slightly soluble in ethanol	[8]
pH Transition Range	pH 4.4 (red) to pH 6.2 (yellow)	[1][6][9]
pKa	5.1	[10]
Storage	Store at room temperature (+5°C to +30°C)	[6][8]

Synthesis of Methyl Red Sodium Salt

The synthesis of Methyl Red sodium salt is a two-step process involving the diazotization of anthranilic acid followed by a coupling reaction with N,N-dimethylaniline. The resulting Methyl Red acid is then converted to its sodium salt.

Synthesis Workflow

Caption: Workflow for the synthesis of Methyl Red sodium salt.

Experimental Protocol for Synthesis

This protocol is adapted from established organic synthesis procedures.[11][12][13][14]

Materials:

• Anthranilic acid

• Concentrated hydrochloric acid (HCl)

• Sodium nitrite (B80452) (NaNO₂)

• N,N-Dimethylaniline

• Sodium acetate

• Sodium hydroxide (B78521) (NaOH)

• Ice

• Distilled water

• Toluene

• 10% Acetic acid

Procedure:

• Diazotization of Anthranilic Acid:

  • Dissolve anthranilic acid in a solution of concentrated HCl and water, heating gently.

  • Cool the solution in an ice bath to 0-5°C.

  • Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature below 5°C. The formation of the diazonium salt is confirmed using starch-iodide paper.

• Azo Coupling with N,N-Dimethylaniline:

  • To the cold diazonium salt solution, add N,N-dimethylaniline.

  • Slowly add a solution of sodium acetate to the mixture with continuous stirring.

  • Allow the reaction to proceed for several hours at a low temperature. A precipitate of Methyl Red (the free acid) will form.

• Isolation and Purification of Methyl Red (Acid Form):

  • Filter the crude Methyl Red precipitate and wash with water.

  • Wash the precipitate with 10% acetic acid to remove any unreacted N,N-dimethylaniline.

  • Further wash with cold water.

  • The crude product can be recrystallized from toluene.

• Formation of Methyl Red Sodium Salt:

  • Dissolve the purified Methyl Red acid in a minimal amount of aqueous sodium hydroxide solution.

  • The sodium salt can be isolated by evaporation of the solvent or by precipitation.

Applications in Research and Development

Methyl Red sodium salt is a valuable tool for researchers due to its distinct color change and versatility.

pH Indicator

The primary application of Methyl Red sodium salt is as a pH indicator.[1][15][16] It exhibits a sharp color change from red at pH 4.4 to yellow at pH 6.2, making it suitable for titrations and for estimating the pH of solutions.[9][10]

Mechanism of Action as a pH Indicator

The color change of Methyl Red is due to a change in its chemical structure with varying proton concentrations. In acidic conditions, the molecule is protonated, resulting in a red-colored quinonoid form. In alkaline conditions, it is deprotonated, leading to a yellow-colored azo form.

Caption: Reversible structural change of Methyl Red with pH.

Microbiology: The Methyl Red (MR) Test

In microbiology, the Methyl Red test is a crucial component of the IMViC (Indole, Methyl Red, Voges-Proskauer, Citrate) series of tests used to differentiate enteric bacteria.[10][17] The test identifies bacteria that perform mixed-acid fermentation of glucose, leading to the production of stable acidic end products.[18]

Experimental Protocol for the Methyl Red Test:

• Inoculation: Inoculate a pure culture of the test bacterium into a tube containing MR-VP broth (a glucose-phosphate broth).

• Incubation: Incubate the tube at 35-37°C for 24-48 hours.

• Addition of Indicator: Add 5-6 drops of Methyl Red indicator solution to the broth.

• Observation: Observe the color change immediately.

  • Positive Result: A distinct red color indicates the production of strong acids (pH ≤ 4.4). Examples of MR-positive bacteria include Escherichia coli and Proteus vulgaris.[17]

  • Negative Result: A yellow or orange color indicates that insufficient acid was produced to lower the pH to 4.4. Examples of MR-negative bacteria include Enterobacter aerogenes and Serratia marcescens.[17]

Other Applications

Beyond its role as a pH indicator and in microbiology, Methyl Red sodium salt is utilized in:

• Staining: It is used in biological staining to differentiate microbial species based on their pH response.[15]

• Industrial Applications: It finds use as a dye in the textile and food industries.[7][15] It is also used in the manufacturing of inks and paints.[18]

• Cosmetics: It can be used as a coloring agent in products like mouthwash and toothpaste.[8][19]

Safety and Handling

Methyl Red sodium salt is generally considered to have low toxicity. However, as with all laboratory chemicals, appropriate safety precautions should be taken. It is advisable to wear personal protective equipment, including gloves and safety glasses, when handling the powder. Avoid inhalation of dust and contact with skin and eyes.[20] It is incompatible with strong oxidizing agents.[8]

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. scbt.com [scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. 845-10-3 CAS | METHYL RED SODIUM SALT | pH Indicator (Solid) | Article No. 4675B [lobachemie.com]
• 5. mpbio.com [mpbio.com]
• 6. usbio.net [usbio.net]
• 7. chemimpex.com [chemimpex.com]
• 8. Methyl Red sodium salt | 845-10-3 [chemicalbook.com]
• 9. ck12.org [ck12.org]
• 10. Methyl red - Wikipedia [en.wikipedia.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Synthesis of Methyl red - Chempedia - LookChem [lookchem.com]
• 13. What is Methyl Red? - Synthesis & Structure | Study.com [study.com]
• 14. m.youtube.com [m.youtube.com]
• 15. chemimpex.com [chemimpex.com]
• 16. eqipped.com [eqipped.com]
• 17. Methyl red sodium salt - 845-10-3 - Manufacturers & Suppliers in India [ottokemi.com]
• 18. gspchem.com [gspchem.com]
• 19. Cas Landing [thermofisher.com]
• 20. fishersci.com [fishersci.com]

Principle of Methyl Red as a pH Indicator: A Technical Guide

Introduction

Methyl red, also known as C.I. Acid Red 2, is an azo dye widely employed as a pH indicator in various chemical and biological applications, most notably in acid-base titrations and microbiological assays.[1][2] Its distinct color change from red in acidic solutions to yellow in alkaline solutions provides a clear visual endpoint for determining the equivalence point of a reaction. This technical guide delves into the core principles governing the function of methyl red as a pH indicator, offering in-depth information for researchers, scientists, and drug development professionals.

Core Chemical Principles

The functionality of methyl red as a pH indicator is rooted in its molecular structure and the changes it undergoes in response to varying hydrogen ion concentrations. Methyl red, with the chemical formula C15H15N3O2, possesses an azo group (-N=N-) that connects two aromatic rings.[2][3] This azo group is a key component of the molecule's chromophore, the part of the molecule responsible for its color.

The color change is a direct result of a reversible protonation and deprotonation process.[4] In acidic solutions, the molecule accepts a proton, leading to a structural rearrangement that alters the electronic configuration of the chromophore. This protonated form absorbs light in the blue-green region of the spectrum, causing the solution to appear red. Conversely, in alkaline solutions, the molecule loses a proton, reverting to a different structure that absorbs light in the violet region, resulting in a yellow appearance.[5] The transition between these two forms is what provides the characteristic color change. The color of methyl red is pH-dependent because protonation causes it to adopt a hydrazone/quinone structure.[1]

Quantitative Data

The effectiveness of a pH indicator is defined by its pKa value and the corresponding pH range over which its color change occurs. For methyl red, these values are well-established.

Parameter	Value	Reference
pKa	5.1	[1][6]
pH Transition Range	4.4 - 6.2	[1][6][7]
Color in Acid (pH < 4.4)	Red	[1][6][7]
Color in Transition (pH 4.4-6.2)	Orange	[1][6][7]
Color in Base (pH > 6.2)	Yellow	[1][6][7]
λmax (Acidic Form)	~520 nm	[5][8]
λmax (Basic Form)	~435 nm	[5][8]

Visualizing the Principle of Action

The equilibrium between the acidic and basic forms of methyl red is the cornerstone of its function as a pH indicator. This reversible reaction is governed by the concentration of hydrogen ions (pH) in the solution.

Caption: Equilibrium of Methyl Red's acidic (red) and basic (yellow) forms.

Experimental Protocols

Preparation of Methyl Red Indicator Solution

A standard methyl red indicator solution is essential for accurate and reproducible results in titration experiments.

Materials:

• Methyl red powder

• Ethanol (95%)

• 0.1 M Sodium hydroxide (B78521) solution

• Distilled or deionized water

• Volumetric flask (100 mL)

• Beaker

• Graduated cylinder

• Stirring rod

Procedure:

• Weigh out 50 mg of methyl red powder.[9]

• In a beaker, dissolve the methyl red powder in a mixture of 1.86 mL of 0.1 M sodium hydroxide and 50 mL of 95% ethanol.[9]

• Stir the mixture until the methyl red is completely dissolved.[9]

• Transfer the solution to a 100 mL volumetric flask.[9]

• Add distilled water to the flask to bring the final volume to 100 mL.[9]

• Stopper the flask and invert it several times to ensure thorough mixing.

Synthesis of Methyl Red

The synthesis of methyl red involves a two-step process: the diazotization of anthranilic acid followed by a coupling reaction with dimethylaniline.[3][10]

Materials:

• Anthranilic acid

• Concentrated hydrochloric acid

• Sodium nitrite (B80452)

• Dimethylaniline

• Sodium acetate (B1210297)

• Methyl alcohol

• Ice

• Beakers

• Stirring apparatus

• Filtration apparatus

Procedure:

• Diazotization: Dissolve anthranilic acid in a solution of hydrochloric acid and water, then cool the mixture in an ice bath.[10][11]

• Slowly add a chilled solution of sodium nitrite to the anthranilic acid solution while maintaining a low temperature (3-5°C) to form the diazonium salt.[10][11]

• Coupling: To the diazonium salt solution, add dimethylaniline and stir the mixture.[10][11]

• Add a solution of sodium acetate to facilitate the coupling reaction.[10]

• The resulting solid is crude methyl red, which can be filtered and purified by recrystallization from a suitable solvent like methyl alcohol.[10][11]

Experimental Workflow: Acid-Base Titration

The following workflow illustrates the use of methyl red in a typical acid-base titration.

References

• 1. Methyl red - Wikipedia [en.wikipedia.org]
• 2. gspchem.com [gspchem.com]
• 3. What is Methyl Red? - Synthesis & Structure | Study.com [study.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. uv-visible light absorption spectrum of methyl red and methyl orange in acid or alkaline solution spectra of titration indicators Doc Brown's chemistry revision notes [docbrown.info]
• 6. Methyl Red, acid-base indicator, 493-52-7 [chemkits.eu]
• 7. macschem.us [macschem.us]
• 8. researchgate.net [researchgate.net]
• 9. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Synthesis of Methyl red - Chempedia - LookChem [lookchem.com]

Synthesis and Preparation of Methyl Red Sodium Salt Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of Methyl Red sodium salt solution, a vital pH indicator in various scientific and industrial applications. This document details the chemical synthesis of Methyl Red, its conversion to the water-soluble sodium salt, and standardized protocols for preparing indicator solutions.

Introduction

Methyl Red is an azo dye that serves as a pH indicator, exhibiting a distinct color change from red in acidic solutions (pH below 4.4) to yellow in alkaline solutions (pH above 6.2).[1][2][3] Its sodium salt form offers the significant advantage of being soluble in water, enhancing its ease of use in laboratory settings.[4][5] This guide will cover the essential technical aspects of producing and utilizing Methyl Red sodium salt solutions for accurate pH measurements and other applications.

Properties of Methyl Red and its Sodium Salt

A clear understanding of the physicochemical properties of Methyl Red and its sodium salt is crucial for its proper handling, storage, and application.

Property	Methyl Red (Free Acid)	Methyl Red Sodium Salt	References
Synonyms	C.I. Acid Red 2, 2-((4-(Dimethylamino)phenyl)azo)benzoic acid	Sodium 2-((4-(dimethylamino)phenyl)azo)benzoate	[3][5]
CAS Number	493-52-7	845-10-3	[3]
Molecular Formula	C15H15N3O2	C15H14N3NaO2	[5][6]
Molecular Weight	269.30 g/mol	291.27 g/mol	[5][6]
Appearance	Dark red crystalline powder	Red-brown or orange crystalline powder	[3][6]
Melting Point	178-182 °C	~180 °C	[5][6]
Solubility in Water	Very slightly soluble	Soluble (800 mg/mL at 25°C)	[5][7][8]
Solubility in Ethanol (B145695)	Soluble	Slightly soluble	[5][7][8]
pH Indicator Range	pH 4.4 (red) - 6.2 (yellow)	pH 4.4 (red) - 6.2 (yellow)	[1][2][3]
Storage	Room temperature	Room temperature	[5]
Stability	Stable under normal conditions	Stable under normal conditions	[6][9]

Synthesis of Methyl Red

The synthesis of Methyl Red is a classic example of a two-step diazotization and azo coupling reaction.[10]

Signaling Pathway of Methyl Red Synthesis

Caption: Chemical pathway for the synthesis of Methyl Red and its sodium salt.

Experimental Protocol for Methyl Red Synthesis

This protocol is adapted from established organic synthesis procedures.[11][12]

Materials and Reagents:

• Anthranilic acid

• Concentrated hydrochloric acid (HCl)

• Sodium nitrite (B80452) (NaNO2)

• N,N-Dimethylaniline

• Sodium acetate (B1210297) (CH3COONa)

• Sodium hydroxide (B78521) (NaOH)

• Ice

• Distilled water

• Starch-iodide paper

Procedure:

• Diazotization of Anthranilic Acid:

  • Dissolve anthranilic acid in a solution of concentrated hydrochloric acid and water by heating.

  • Cool the solution in an ice bath to 0-5 °C.

  • Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature below 5 °C. The addition is complete when the solution gives a positive test with starch-iodide paper, indicating a slight excess of nitrous acid. This forms the diazonium salt intermediate.

• Azo Coupling with N,N-Dimethylaniline:

  • To the cold diazonium salt solution, add N,N-dimethylaniline.

  • Stir the mixture for a period while keeping the temperature low.

  • Gradually add a saturated solution of sodium acetate to buffer the solution, which facilitates the coupling reaction.

• Isolation of Methyl Red (Acid Form):

  • Allow the reaction mixture to stand, which will cause the crude Methyl Red to precipitate.

  • Filter the solid product and wash it with water.

Preparation of Methyl Red Sodium Salt

The water-insoluble Methyl Red acid can be converted to its soluble sodium salt.[11]

Experimental Protocol for Sodium Salt Formation

Materials and Reagents:

• Crude Methyl Red (from synthesis)

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

Procedure:

• Dissolve the crude Methyl Red in a calculated amount of sodium hydroxide solution.

• The solution can then be filtered to remove any insoluble impurities.

• The sodium salt can be isolated by evaporation of the solvent or used directly in solution form.

Preparation of Methyl Red Indicator Solutions

Several standardized methods exist for the preparation of Methyl Red indicator solutions for titrations and other pH-dependent assays.

Experimental Workflow for Solution Preparation

Caption: Workflow for preparing Methyl Red indicator solutions.

Standard Protocols for Indicator Solution Preparation

Protocol	Description	Procedure	References
0.1% (w/v) Solution in 70% Ethanol	A common preparation for general laboratory use.	Dissolve 0.1 g of Methyl Red in 70 mL of ethanol and dilute to 100 mL with distilled water.	[13][14]
0.05% Solution with NaOH	This method ensures complete dissolution by using a small amount of base.	Dissolve 50 mg of Methyl Red in a mixture of 1.86 mL of 0.1 M sodium hydroxide and 50 mL of 95% ethanol. Dilute to 100 mL with water.	[15][16]
Water-Soluble Formulation	Directly uses the sodium salt for a purely aqueous solution.	Dissolve 0.1 g of Methyl Red sodium salt in 100 mL of distilled water.	[14]

Note: When preparing solutions from the free acid form of Methyl Red, a small amount of sodium hydroxide may be necessary to achieve complete dissolution in aqueous media.[17]

Applications in Research and Development

Methyl Red sodium salt solution is a versatile tool with numerous applications:

• pH Titrations: It is widely used as an endpoint indicator in acid-base titrations.[4]

• Microbiology: The Methyl Red test is a key component in the IMViC series of tests to differentiate enteric bacteria based on their glucose metabolism pathways.[3]

• Biological Staining: It can be employed for staining bacteria and observing their response to pH changes.[4]

Safety and Handling

• Personal Protective Equipment: Wear appropriate safety glasses, gloves, and a lab coat when handling Methyl Red and its reagents.[6][18]

• Incompatibilities: Avoid contact with strong oxidizing agents.[5][9]

• Storage: Store solutions in tightly sealed containers at room temperature.[5][18]

This guide provides a foundational understanding of the synthesis and preparation of Methyl Red sodium salt solutions. Adherence to these protocols will ensure the reliable and effective use of this important pH indicator in a variety of scientific applications.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. ck12.org [ck12.org]
• 3. Methyl red - Wikipedia [en.wikipedia.org]
• 4. chemimpex.com [chemimpex.com]
• 5. parchem.com [parchem.com]
• 6. fishersci.com [fishersci.com]
• 7. Thermo Scientific Chemicals Methyl Red sodium salt | Fisher Scientific [fishersci.ca]
• 8. homework.study.com [homework.study.com]
• 9. carlroth.com [carlroth.com]
• 10. What is Methyl Red? - Synthesis & Structure | Study.com [study.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Synthesis of Methyl red - Chempedia - LookChem [lookchem.com]
• 13. Methyl Red solution 0.1% for volumetric analysis [itwreagents.com]
• 14. Titration Indicators from A-Z [delloyd.50megs.com]
• 15. Methyl Red Solution [drugfuture.com]
• 16. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 17. scummy methyl red | UK Science Technician Community [community.preproom.org]
• 18. di-corp.com [di-corp.com]

Safety and handling precautions for Methyl Red sodium salt

An In-depth Technical Guide to the Safety and Handling of Methyl Red Sodium Salt

For researchers, scientists, and drug development professionals, a comprehensive understanding of the safety and handling protocols for all laboratory chemicals is paramount. This guide provides an in-depth overview of the safety precautions, handling procedures, and emergency responses related to Methyl Red sodium salt (CAS No. 845-10-3).

Chemical and Physical Properties

Methyl Red sodium salt is an azo dye commonly used as a pH indicator in various scientific applications.[1][2] It is crucial to understand its physical and chemical properties to handle it safely.

Property	Value	Reference(s)
CAS Number	845-10-3	[3]
Molecular Formula	C₁₅H₁₄N₃NaO₂	[2][4]
Molecular Weight	291.28 g/mol	[2][4]
Appearance	Red-brown or orange crystalline powder	[3][4][5]
Physical State	Solid	[3]
Melting Point	~180 °C (356 °F)	[2][3]
Solubility	Soluble in water; slightly soluble in ethanol	[1][4][6]
pH Indicator Range	pH 4.2 (pink/red) to pH 6.2 (yellow)	[1][4][6]
Bulk Density	~360 kg/m ³	[7]
Stability	Stable under normal conditions	[3][8]

Hazard Identification and Toxicology

According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) and GHS classifications, Methyl Red sodium salt is generally not considered a hazardous substance.[3][5] However, some sources indicate it may cause mild irritation to the skin and eyes upon contact.[1][8] The toxicological properties have not been thoroughly investigated, and no specific occupational exposure limits have been established.[3][9]

• Acute Effects : May be harmful if a large quantity is swallowed.[4] Direct eye contact may cause transient discomfort and redness.[10]

• Chronic Effects : No long-term effects are expected based on available data.[8] It is not classified as a carcinogen by IARC, NTP, or OSHA.[5]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and ensure laboratory safety.

Handling

• Ventilation : Always use in a well-ventilated area to avoid dust inhalation.[9][11]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including safety glasses with side-shields or chemical goggles, gloves (Nitrile rubber recommended), and a lab coat.[5][12]

• Hygiene : Practice good industrial hygiene. Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after handling.[11][13]

• Dust Formation : Avoid creating dust. If dust formation is unavoidable, use respiratory protection.[3][9]

Storage

• Conditions : Store in a cool, dry, and well-ventilated place.[3][8]

• Containers : Keep containers tightly closed to prevent moisture absorption.[5][8]

• Incompatibilities : Store away from strong oxidizing agents.[3][5][8]

Diagram 1: Safe Handling Workflow

Emergency and First-Aid Procedures

In case of accidental exposure, immediate and appropriate action is critical.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. If irritation persists, seek medical attention.[3][8]

• Skin Contact : Wash off immediately with soap and plenty of water. Remove contaminated clothing. If irritation occurs, get medical attention.[8][12]

• Inhalation : Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[11][12]

• Ingestion : Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Call a physician or poison control center immediately.[3][8]

Accidental Release and Disposal

Accidental Release Measures

In the event of a spill, follow a structured response protocol to ensure safety and proper cleanup.

• Evacuate : Evacuate unnecessary personnel from the area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[9][12]

• Clean-up : Use personal protective equipment. Sweep up the solid material, avoiding dust generation, and shovel it into a suitable, labeled container for disposal.[3]

• Decontaminate : Wash the spill site after the material has been picked up.

Diagram 2: Chemical Spill Response

Disposal Considerations

Disposal of Methyl Red sodium salt waste must be conducted in accordance with all applicable federal, state, and local environmental regulations.[13] Do not dispose of it down the drain.[9] Place waste in a sealed, appropriate container for collection by a licensed disposal company.[13]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the toxicological assessment of Methyl Red sodium salt are not publicly available. Safety assessments are typically conducted by manufacturers and are summarized in Safety Data Sheets (SDSs). The procedures outlined in this guide, such as first-aid and spill response, are derived from consensus information presented in these regulatory documents.

Stability and Reactivity

• Reactivity : The product is not reactive under normal conditions.[8]

• Chemical Stability : It is stable under recommended storage conditions.[3][8]

• Hazardous Reactions : Hazardous polymerization will not occur.[3] Violent reactions can occur with strong oxidizing agents.[5][7]

• Conditions to Avoid : Avoid dust formation, excess heat, and contact with incompatible materials.[3][9]

• Hazardous Decomposition Products : When heated to decomposition, it may emit toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[3]

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.com [fishersci.com]
• 4. Methyl Red SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 5. carlroth.com [carlroth.com]
• 6. Methyl Red sodium salt | 845-10-3 [chemicalbook.com]
• 7. carlroth.com [carlroth.com]
• 8. di-corp.com [di-corp.com]
• 9. physics.purdue.edu [physics.purdue.edu]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. uwm.edu [uwm.edu]
• 12. spectrumchemical.com [spectrumchemical.com]
• 13. lobachemie.com [lobachemie.com]

Methyl Red Sodium Salt Powder: A Technical Guide to Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the storage, stability, and handling of Methyl Red sodium salt powder. This information is critical for ensuring the integrity and performance of this widely used pH indicator in research, quality control, and various laboratory applications.

Introduction

Methyl Red sodium salt (C₁₅H₁₄N₃NaO₂) is the sodium salt of an azo dye that serves as a pH indicator. It is a dark red crystalline powder that is soluble in water. Its distinct color change from red at pH 4.4 to yellow at pH 6.2 makes it a valuable tool in titrations and microbiological assays.[1][2][3] Maintaining the chemical integrity of the powder is paramount for accurate and reproducible results.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl Red sodium salt powder is presented in Table 1.

Property	Value	References
Molecular Formula	C₁₅H₁₄N₃NaO₂	[4][5][6]
Molecular Weight	291.27 g/mol	[4]
Appearance	Red-brown or dark red crystalline powder	[3][4]
Melting Point	180 °C / 356 °F	[4]
Solubility	Soluble in water	[4]
Autoignition Temperature	450 °C / 842 °F	[4]

Storage and Handling Recommendations

Proper storage and handling are crucial to maintain the stability of Methyl Red sodium salt powder. The recommended conditions are summarized in Table 2.

Condition	Recommendation	Rationale	References
Temperature	Store in a cool, dry place. Some suppliers recommend storage at room temperature, while others specify a range of 2-30°C or +5°C to +30°C.	To prevent thermal degradation.	[4][7][8][9]
Light	Store away from direct sunlight.	To prevent photodegradation.	[10]
Humidity	Keep container tightly closed in a dry and well-ventilated place.	The powder can be hygroscopic, and moisture can promote degradation.	[4][5][7]
Incompatible Materials	Strong oxidizing agents.	To prevent chemical reactions that could degrade the dye.	[4][5][7][10]
General Handling	Avoid dust formation. Avoid contact with skin, eyes, and clothing.	To prevent inhalation and ensure personal safety.	[4][7]

Stability Profile

Degradation Pathways

While specific stability data for the powder is limited, studies on the degradation of Methyl Red in solution provide insights into its potential degradation pathways. The primary mechanism of degradation involves the cleavage of the azo bond (-N=N-). This can be initiated by various factors, including microbial action or advanced oxidation processes.

The reductive cleavage of the azo bond is a common degradation pathway, leading to the formation of aromatic amines. Key identified degradation products include:

• N,N-dimethyl-p-phenylenediamine

• 2-aminobenzoic acid (anthranilic acid)

A proposed degradation pathway for Methyl Red is visualized in the following diagram:

Caption: Proposed degradation pathway of Methyl Red.

Experimental Protocols for Stability Assessment

While a specific, standardized protocol for testing the stability of Methyl Red sodium salt powder is not widely published, a general workflow can be adapted from pharmaceutical stability testing guidelines. The objective is to assess any changes in the physical and chemical properties of the powder over time under various environmental conditions.

General Stability Testing Workflow

The following diagram illustrates a general workflow for a stability study of a chemical powder like Methyl Red sodium salt.

Caption: General workflow for chemical powder stability testing.

Key Stability-Indicating Methods

The following analytical techniques are recommended for assessing the stability of Methyl Red sodium salt powder:

• Visual Inspection: To assess any changes in color and physical appearance of the powder.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the dye and to quantify any degradation products. A stability-indicating HPLC method should be developed and validated to separate the intact dye from its potential degradation products.

• UV-Visible Spectroscopy: To monitor changes in the absorption spectrum of the dye, which can indicate degradation. A shift in the maximum absorbance wavelength (λmax) or a decrease in absorbance can be indicative of instability.

• Moisture Content Analysis (e.g., Karl Fischer Titration): To determine the water content of the powder, as moisture can be a critical factor in the degradation of chemical substances.

• Mass Spectrometry (MS): Coupled with a separation technique like GC or LC, MS can be used to identify the structure of any degradation products that may form.

Conclusion

Methyl Red sodium salt powder is a stable chemical when stored under the recommended conditions of a cool, dry, and dark environment, away from incompatible materials such as strong oxidizing agents. While quantitative stability data for the powder form is limited, understanding the potential degradation pathways, primarily through the cleavage of the azo bond, is essential for its proper use. For critical applications, it is recommended that users perform their own stability assessments using appropriate analytical methods to ensure the continued integrity and performance of the product throughout its intended shelf life.

References

• 1. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methyl Red sodium salt | 845-10-3 [chemicalbook.com]
• 3. Stability Study Through Water Activity Measurements for Dispensed Powdered Raw Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Solid state NMR and DFT studies of azo–hydrazone tautomerism in azo dyes and chitosan-dye films - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com [carlroth.com]
• 8. Methyl red sodium salt (C. I. 13020), 25 g, CAS No. 845-10-3 | pH Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - France [carlroth.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: The Voges-Proskauer Test and the Role of Methyl Red

Introduction

The Voges-Proskauer (VP) test is a critical biochemical assay used in microbiology to identify bacteria that produce neutral end products from glucose fermentation.[1][2] Specifically, it detects the presence of acetoin (B143602) (also known as acetylmethylcarbinol), a precursor in the 2,3-butanediol (B46004) pathway.[1][3] This test is a key component of the IMViC series (Indole, Methyl Red, Voges-Proskauer, and Citrate), a suite of tests used to differentiate among members of the Enterobacteriaceae family and other bacteria.[4][5][6] While often performed concurrently with the Methyl Red (MR) test from the same broth culture, the VP test employs a distinct set of reagents and detects a different metabolic pathway.[7][8] Methyl Red sodium salt is the pH indicator used in the MR test to identify mixed acid fermentation pathways and is not a reagent in the Voges-Proskauer test.[9][10] This document provides detailed application notes and protocols for the standard Voges-Proskauer test and clarifies the function of Methyl Red in the complementary Methyl Red test.

Principle of the Voges-Proskauer (VP) Test

The VP test is designed to identify organisms that ferment glucose to produce acetoin.[1] In an alkaline environment and in the presence of atmospheric oxygen, acetoin is oxidized to diacetyl.[3][11] The diacetyl then reacts with guanidine-containing compounds, such as peptone, present in the culture medium.[1][3] This reaction is catalyzed and intensified by alpha-naphthol, resulting in the formation of a red or pinkish-red polymer.[3][12]

Application Notes

• Clarification on Methyl Red Sodium Salt: Methyl Red sodium salt is a pH indicator that is red at a pH below 4.4 and yellow above a pH of 6.2.[10][13] It is exclusively used in the Methyl Red (MR) test to detect the production of stable mixed acids from glucose fermentation.[9][14] A positive MR test (red color) indicates a low pH, while a negative MR test (yellow color) suggests that insufficient acid has been produced to overcome the buffer in the medium. There is no established protocol for using Methyl Red sodium salt directly in the Voges-Proskauer test. The two tests, MR and VP, are typically inversely correlated; for instance, Escherichia coli is MR-positive and VP-negative, whereas Enterobacter aerogenes is MR-negative and VP-positive.[4]

• Reagent Order is Crucial: In the VP test, the alpha-naphthol (Barritt's Reagent A) must be added before the potassium hydroxide (B78521) (Barritt's Reagent B).[1][7] Reversing this order can lead to weak-positive or false-negative results.[7]

• Aeration: The oxidation of acetoin to diacetyl requires oxygen. Therefore, it is important to shake the tube after the addition of the reagents to introduce atmospheric oxygen.[1][12]

• Incubation Time: While a positive result can often be observed within 15 to 30 minutes, it is advisable to allow the test to stand for up to an hour for maximum color development.[1][9] Reading the results after more than an hour may lead to false positives due to the potential formation of a copper-like color from the reagents themselves.[1][12]

Experimental Protocols

I. Voges-Proskauer (VP) Test Protocol

This protocol details the standard procedure for performing the Voges-Proskauer test.

1. Media and Reagent Preparation:

• MR-VP Broth: Prepare according to the manufacturer's instructions. A typical composition is provided in the table below. Dispense into test tubes and sterilize by autoclaving.[3]

• Barritt's Reagent A (5% α-Naphthol): Dissolve 5 g of α-naphthol in 100 mL of 95% ethanol (B145695).[1]

• Barritt's Reagent B (40% KOH): Dissolve 40 g of potassium hydroxide in 100 mL of distilled water.[1]

2. Inoculation and Incubation:

• Inoculate a tube of MR-VP broth with a pure culture of the test organism that is 18-24 hours old.[3]

• Incubate the tube aerobically at 35-37°C for 24-48 hours.[4][12]

3. Test Procedure:

• Following incubation, transfer approximately 1 mL of the broth to a clean test tube.[1]

• Add 0.6 mL (approximately 12 drops) of Barritt's Reagent A (α-naphthol) to the aliquot.[1][4]

• Add 0.2 mL (approximately 4 drops) of Barritt's Reagent B (40% KOH).[1][4]

• Shake the tube gently to expose the medium to atmospheric oxygen.[1]

• Allow the tube to stand undisturbed and observe for color changes at the surface for up to 60 minutes.[1][9]

4. Interpretation of Results:

• Positive Result: A pink-red or red color develops at the surface of the medium.[1][9]

• Negative Result: The medium remains yellow or develops a copper-like color.[7][9]

II. Methyl Red (MR) Test Protocol

This protocol describes the procedure for the Methyl Red test, which is often performed in parallel with the VP test.

1. Media and Reagent Preparation:

• MR-VP Broth: Use the same broth as prepared for the VP test.

• Methyl Red Indicator: Dissolve 0.1 g of methyl red in 300 mL of 95% ethanol and add 200 mL of distilled water.

2. Inoculation and Incubation:

• Inoculate a tube of MR-VP broth with a pure culture of the test organism.

• Incubate at 35°C for a minimum of 48 hours. Longer incubation times (up to 5 days) may be necessary for some organisms.[9]

3. Test Procedure:

• After incubation, add 5 drops of the Methyl Red indicator solution to the broth.[4]

4. Interpretation of Results:

• Positive Result: A stable, bright red color develops immediately, indicating a pH of 4.4 or lower.[9]

• Negative Result: A yellow or orange color develops, indicating a pH above 4.4.[9]

Data Presentation

Table 1: Composition of MR-VP Broth

Component	Amount per Liter
Polypeptone or Peptone	7.0 g
Glucose (Dextrose)	5.0 g
Dipotassium Phosphate	5.0 g
Distilled Water	1 L
Final pH	6.9

Source:[1][2]

Table 2: Reagents for VP and MR Tests

Test	Reagent Name	Composition	Quantity per Test
Voges-Proskauer	Barritt's Reagent A	5% α-Naphthol in 95% Ethanol	0.6 mL
Barritt's Reagent B	40% Potassium Hydroxide in Distilled Water	0.2 mL
Methyl Red	Methyl Red Indicator	0.02% Methyl Red in Ethanol/Water	5 drops

Source:[1][4]

Visualizations

Caption: Biochemical pathway of the Voges-Proskauer test.

Caption: Experimental workflow for the Voges-Proskauer test.

References

• 1. Voges Proskauer (VP) Test: Principle, Procedure, Results • Microbe Online [microbeonline.com]
• 2. One moment, please... [medicallabnotes.com]
• 3. microbenotes.com [microbenotes.com]
• 4. asm.org [asm.org]
• 5. flabslis.com [flabslis.com]
• 6. IMViC Tests: Principle, Procedure, Results • Microbe Online [microbeonline.com]
• 7. bio.libretexts.org [bio.libretexts.org]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. hardydiagnostics.com [hardydiagnostics.com]
• 10. Methyl red - Wikipedia [en.wikipedia.org]
• 11. Voges–Proskauer test - Wikipedia [en.wikipedia.org]
• 12. microbiologyinfo.com [microbiologyinfo.com]
• 13. Methyl Red sodium salt, ACS 100 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 14. microbiologyinfo.com [microbiologyinfo.com]

Application Notes: Methyl Red in Mixed Acid Fermentation Analysis

Introduction

The Methyl Red (MR) test is a fundamental biochemical assay used in microbiology to identify bacteria capable of performing mixed acid fermentation of glucose.[1][2] This metabolic process results in the production of a complex mixture of stable, strong organic acids.[3][4] The accumulation of these acids significantly lowers the pH of the growth medium.[4] The MR test is a qualitative assay that utilizes the pH indicator methyl red to detect this acidic environment.[5] It is a critical component of the IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests, widely employed for the differentiation of members of the family Enterobacteriaceae.[6][7]

Principle of the Method

The principle of the Methyl Red test is based on detecting the end products of glucose metabolism in a buffered medium.[8] All members of the Enterobacteriaceae family initially metabolize glucose to pyruvic acid via the Embden-Meyerhof pathway.[9][10] From pyruvate (B1213749), the metabolic route can diverge. Some bacteria, described as mixed acid fermenters, further metabolize pyruvate into a variety of stable acids, including lactic, acetic, formic, and succinic acid.[1][11]

These organisms produce a sufficient quantity of acid to overcome the buffering capacity of the dipotassium (B57713) phosphate (B84403) in the MR-VP broth, causing a sharp decrease in the medium's pH to 4.4 or below.[4][12] The pH indicator, methyl red, is red at a pH below 4.4 and yellow at a pH above 6.2.[9] Therefore, the addition of methyl red to a culture of a mixed acid fermenter results in a distinct red color, indicating a positive test.[5]

Conversely, other organisms follow the butanediol (B1596017) fermentation pathway, where pyruvate is converted to more neutral end products like acetoin (B143602) (acetylmethylcarbinol) and 2,3-butanediol.[4][8] This pathway does not produce enough acid to maintain a low pH, resulting in a negative MR test (yellow color).[4][8]

Data Presentation

Quantitative data related to the Methyl Red test protocol and interpretation are summarized in the tables below.

Table 1: Interpretation of Methyl Red Test Results

Color of Medium after adding Methyl Red	Final pH of Medium	Interpretation	Fermentation Pathway
Bright Red	≤ 4.4	Positive	Mixed Acid Fermentation
Yellow	≥ 6.2	Negative	Butanediol Fermentation

| Orange | 4.4 - 6.2 | Inconclusive / Negative | Insufficient incubation or no mixed acid fermentation |

Table 2: Composition of Standard MR-VP Broth

Component	Concentration (g/L)	Purpose
Buffered Peptone	7.0	Provides essential nutrients (nitrogen, vitamins)
Dextrose (Glucose)	5.0	Fermentable carbohydrate source
Dipotassium Phosphate (K₂HPO₄)	5.0	Buffering agent to resist minor pH changes
Final pH	6.9 ± 0.2

Data sourced from Microbe Notes.[9]

Table 3: Preparation of Methyl Red Reagent

Component	Quantity
Methyl Red Powder	0.1 g
Ethyl Alcohol (95%)	300 mL
Distilled Water	200 mL
Total Volume	500 mL

Protocol: Dissolve the methyl red powder in ethyl alcohol, then add the distilled water.[11][12] Store in a brown bottle at 4-8°C.[11]

Table 4: Typical MR Test Results for Common Bacteria

Bacterial Species	Gram Stain	Family	MR Test Result
Escherichia coli	Negative	Enterobacteriaceae	Positive
Salmonella spp.	Negative	Enterobacteriaceae	Positive
Shigella spp.	Negative	Enterobacteriaceae	Positive
Proteus spp.	Negative	Enterobacteriaceae	Positive
Enterobacter aerogenes	Negative	Enterobacteriaceae	Negative
Klebsiella pneumoniae	Negative	Enterobacteriaceae	Negative

| Serratia marcescens | Negative | Enterobacteriaceae | Variable / Negative |

Experimental Protocols

This section provides a detailed methodology for performing the Methyl Red test.

Objective: To determine if a microorganism performs mixed acid fermentation of glucose.[13]

Materials Required:

• Pure culture of the test organism.

• Sterile MR-VP broth tubes.

• Methyl Red reagent solution.

• Inoculating loop or needle.

• Incubator set at 35-37°C.[9]

• Positive Control: Escherichia coli.[1]

• Negative Control: Enterobacter aerogenes.[1]

Protocol:

• Inoculation: Aseptically inoculate a tube of MR-VP broth with a pure culture of the test microorganism.[9]

• Incubation: Incubate the inoculated tube, along with positive and negative control tubes, at 35-37°C for a minimum of 48 hours.[9] Some protocols recommend 2 to 5 days of incubation to ensure that organisms have sufficient time to produce stable acids that overcome the broth's buffer.[8]

• Reagent Addition: After incubation, aseptically transfer approximately 1 mL of the broth to a clean, sterile test tube (optional, but recommended to preserve the original culture for other tests like the Voges-Proskauer test).

• Add 5-6 drops of the Methyl Red reagent directly to the broth.[9][12]

• Observation and Interpretation: Observe the culture for an immediate color change.[10]

  • Positive Result: A distinct, stable red color develops, indicating the presence of strong acids and a pH at or below 4.4.[12]

  • Negative Result: The broth remains yellow, indicating a pH of 6.2 or higher and the absence of mixed acid fermentation.[13]

  • Inconclusive Result: An orange color may appear, which should be considered negative but may suggest the need for re-incubation of the original broth for a longer period.[1]

Quality Control:

• Positive Control: Escherichia coli should yield a red color.

• Negative Control: Enterobacter aerogenes should result in a yellow color.

• Uninoculated Control: An uninoculated tube of MR-VP broth should remain yellow after the addition of the reagent.

Visualizations

Diagram 1: Experimental Workflow for the Methyl Red Test

Caption: Workflow diagram illustrating the key steps of the Methyl Red test.

Diagram 2: Logic of Glucose Fermentation Pathways

Caption: Divergent metabolic pathways for glucose fermentation in bacteria.

Diagram 3: Simplified Mixed Acid Fermentation Pathway

Caption: Simplified pathway from glucose to acid products causing a positive MR test.

References

• 1. study.com [study.com]
• 2. vumicro.com [vumicro.com]
• 3. Mixed acid fermentation - Wikipedia [en.wikipedia.org]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. bio.libretexts.org [bio.libretexts.org]
• 6. asm.org [asm.org]
• 7. Methyl Red and Voges-Proskauer Test Protocols | ASM.org [asm.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. microbenotes.com [microbenotes.com]
• 10. dalynn.com [dalynn.com]
• 11. microbiologyinfo.com [microbiologyinfo.com]
• 12. microbiologyclass.net [microbiologyclass.net]
• 13. SENTHIL PRABHU SIVASAMY: METHYL RED (MR) TEST (Mixed Acid Fermentation) [senthilprabhu.blogspot.com]

Application Notes and Protocols for Methyl Red Sodium Salt in Titration Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Methyl Red sodium salt as a pH indicator in various titration experiments. The information is intended for researchers, scientists, and professionals in drug development who require accurate and reliable endpoint determination in acid-base titrations.

Introduction

Methyl Red sodium salt is a widely used azo dye that functions as a pH indicator.[1] Its distinct color change within a specific pH range makes it an invaluable tool for determining the equivalence point in acid-base titrations.[2] It is particularly effective for titrations involving strong acids and strong bases, as well as for titrations of weak bases with strong acids.[2][3] The utility of Methyl Red stems from its sharp color transition from red in acidic solutions to yellow in basic solutions.[4][5]

Physicochemical Properties and Data

A summary of the key quantitative data for Methyl Red sodium salt is presented in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Name	2-[[4-(dimethylamino)phenyl]azo]benzoic acid, sodium salt	[1]
CAS Number	845-10-3	[6]
Molecular Formula	C₁₅H₁₄N₃NaO₂	[7]
Molecular Weight	291.28 g/mol	[7]
pKa	5.1	[4][6]
pH Transition Range	4.2 - 6.3	[8][9]
Color in Acid (pH < 4.4)	Red	[4][6]
Color in Base (pH > 6.2)	Yellow	[4][6]
Intermediate Color	Orange	[6]

Experimental Protocols

This protocol describes the preparation of a 0.1% (w/v) Methyl Red sodium salt indicator solution, a common concentration for titration experiments.

Materials:

• Methyl Red sodium salt (CAS: 845-10-3)

• Ethanol (B145695) (95%)

• Distilled or deionized water

• 0.1 M Sodium Hydroxide (NaOH) solution (optional, to aid dissolution)

• 100 mL volumetric flask

• Beaker

• Glass stirring rod

• Weighing balance

Procedure:

• Accurately weigh 0.1 g of Methyl Red sodium salt powder.

• Transfer the powder to a 100 mL beaker.

• Add approximately 50 mL of 95% ethanol to the beaker.[10]

• Stir the mixture with a glass rod until the solid is completely dissolved. Gentle warming may be applied to facilitate dissolution.[11]

• If the solid does not dissolve completely, a few drops of 0.1 M NaOH can be added to aid dissolution.[12]

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric flask.

• Dilute the solution to the 100 mL mark with distilled water.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

• Store the prepared indicator solution in a well-sealed bottle, protected from light.

This protocol outlines the use of Methyl Red indicator for the titration of a strong acid (e.g., HCl) with a strong base (e.g., NaOH).

Materials:

• Analyte: Strong acid solution of unknown concentration (e.g., HCl)

• Titrant: Standardized strong base solution (e.g., 0.1 M NaOH)

• Methyl Red indicator solution (0.1%)

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Magnetic stirrer and stir bar (optional)

• White tile or paper

Procedure:

• Rinse the burette with the standardized NaOH solution and then fill it, ensuring no air bubbles are present in the tip. Record the initial burette volume.

• Pipette 25 mL of the strong acid solution into a 250 mL Erlenmeyer flask.

• Add 2-3 drops of the Methyl Red indicator solution to the flask.[12] The solution should turn red.

• Place the Erlenmeyer flask on a white tile or paper to easily observe the color change.

• Slowly add the NaOH titrant from the burette to the Erlenmeyer flask while continuously swirling the flask (or using a magnetic stirrer).[13]

• As the endpoint is approached, the yellow color will start to persist for longer periods where the titrant is added. Add the titrant drop by drop at this stage.

• The endpoint is reached when the solution undergoes a sharp color change from red to yellow.[14] The intermediate orange color indicates the endpoint is very near.[6]

• Record the final burette volume.

• Repeat the titration at least two more times to ensure concordant results (volumes that agree within ±0.1 mL).

• Calculate the concentration of the strong acid using the average volume of the titrant.

This protocol details the use of Methyl Red for the titration of a weak base (e.g., NH₃) with a strong acid (e.g., HCl). Methyl Red is an excellent indicator for this type of titration because its pH range aligns with the equivalence point, which occurs in the acidic region.[2][3]

Materials:

• Analyte: Weak base solution of unknown concentration (e.g., NH₃)

• Titrant: Standardized strong acid solution (e.g., 0.1 M HCl)

• Methyl Red indicator solution (0.1%)

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Magnetic stirrer and stir bar (optional)

• White tile or paper

Procedure:

• Rinse the burette with the standardized HCl solution and then fill it, removing any air bubbles from the tip. Record the initial volume.

• Pipette 25 mL of the weak base solution into a 250 mL Erlenmeyer flask.

• Add 2-3 drops of the Methyl Red indicator solution. The solution will turn yellow.

• Place the flask on a white tile or paper.

• Titrate the weak base with the strong acid from the burette, swirling the flask continuously.

• As the endpoint nears, the red color will start to appear and dissipate more slowly. Add the titrant dropwise.

• The endpoint is reached when the solution shows a sharp and permanent color change from yellow to red.[15]

• Record the final burette volume.

• Repeat the titration for concordant results.

• Calculate the concentration of the weak base using the average titrant volume.

Visualizations

The following diagrams illustrate the experimental workflow and the chemical principle behind the function of Methyl Red as a pH indicator.

Caption: Experimental workflow for a typical acid-base titration.

Caption: Color change mechanism of Methyl Red with pH.

References

• 1. chemimpex.com [chemimpex.com]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Methyl Red, acid-base indicator, 493-52-7 [chemkits.eu]
• 5. chemicals.co.uk [chemicals.co.uk]
• 6. Methyl red - Wikipedia [en.wikipedia.org]
• 7. Methyl Red ACS reagent, Dye content 95 845-10-3 [sigmaaldrich.com]
• 8. globalspec.com [globalspec.com]
• 9. usbio.net [usbio.net]
• 10. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 11. Chrominfo: Preparation of methyl red indicator solution [chrominfo.blogspot.com]
• 12. scummy methyl red | UK Science Technician Community [community.preproom.org]
• 13. m.youtube.com [m.youtube.com]
• 14. quora.com [quora.com]
• 15. Which is the best choice for weak base-strong acid titration? | Filo [askfilo.com]

Differentiating Enterobacteriaceae with the Methyl Red (MR) Test: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Methyl Red (MR) test is a critical biochemical assay used in microbiology to differentiate members of the family Enterobacteriaceae based on their pattern of glucose metabolism. This family includes a wide range of bacteria, from commensal organisms of the gut to significant human pathogens such as Escherichia coli, Salmonella spp., and Shigella spp. The ability to distinguish between these bacteria is fundamental in clinical diagnostics, food safety, and pharmaceutical research. The MR test identifies organisms that perform mixed-acid fermentation of glucose, resulting in the production of stable, strong acids.[1][2][3] This application note provides a detailed protocol for the MR test, explains the underlying biochemical principles, and presents expected results for key members of the Enterobacteriaceae.

Principle of the Methyl Red Test

The Methyl Red test is designed to detect the production of a large quantity of stable acids from the fermentation of glucose.[4] All members of the Enterobacteriaceae initially ferment glucose to pyruvic acid via the Embden-Meyerhof pathway.[2] From pyruvate, bacteria can follow one of two major fermentation pathways: mixed-acid fermentation or butanediol (B1596017) fermentation.

Organisms that are MR-positive utilize the mixed-acid pathway, producing a variety of strong acids such as lactic acid, acetic acid, formic acid, and succinic acid.[5][6] This significant acid production lowers the pH of the culture medium to 4.4 or below.[1][7] The addition of the pH indicator, methyl red, which is red at a pH below 4.4 and yellow at a pH above 6.2, allows for the visualization of this acidic endpoint.[8]

Conversely, MR-negative organisms employ the butanediol pathway, which produces neutral end products like acetoin (B143602) and 2,3-butanediol.[2][3] These organisms initially produce some acids, but they are further metabolized, leading to a less acidic or even neutral final pH. This pathway is typically assessed using the Voges-Proskauer (VP) test, which is often performed concurrently with the MR test from the same culture broth.

Data Presentation

The following table summarizes the expected Methyl Red test results for common members of the Enterobacteriaceae family.

Bacterial Species	Typical Methyl Red (MR) Reaction
Escherichia coli	Positive (+)
Shigella species	Positive (+)
Salmonella species	Positive (+)
Citrobacter species	Positive (+)
Proteus species	Positive (+)
Yersinia species	Positive (+)
Klebsiella pneumoniae	Negative (-)
Enterobacter aerogenes	Negative (-)
Enterobacter cloacae	Negative (-)
Serratia marcescens	Negative (-)
Hafnia species	Negative (-)

Note: Some species, such as Hafnia alvei and Proteus mirabilis, may occasionally show variable or delayed positive reactions.[1]

Experimental Protocols

This section provides a detailed methodology for performing the Methyl Red test.

Materials

• Media: Methyl Red-Voges Proskauer (MR-VP) Broth

• Reagent: Methyl Red Indicator Solution

• Equipment:

  • Sterile inoculating loops or needles

  • Sterile test tubes

  • Incubator (35-37°C)

  • Sterile pipettes

Preparation of Media and Reagents

MR-VP Broth Composition (per liter):

Component	Amount
Buffered Peptone	7.0 g
Dextrose (Glucose)	5.0 g
Dipotassium Phosphate	5.0 g
Distilled Water	1000 mL
Final pH should be 6.9 ± 0.2 at 25°C.[9]

Procedure for MR-VP Broth Preparation:

• Suspend 17 grams of MR-VP Broth powder in 1 liter of distilled water.[9]

• Heat gently to dissolve the medium completely.[9]

• Dispense 5 mL aliquots into test tubes.

• Sterilize by autoclaving at 121°C for 15 minutes.[7]

Methyl Red Indicator Solution (0.02%):

• Dissolve 0.1 g of methyl red in 300 mL of 95% ethyl alcohol.[1]

• Add 200 mL of distilled water to bring the final volume to 500 mL.[7]

• Store the solution in a brown bottle at 4-8°C. The reagent is stable for up to one year.[1]

Experimental Procedure

• Inoculation:

  • Using a sterile inoculating loop, pick a single, well-isolated colony from a pure 18-24 hour culture.

  • Inoculate a tube of MR-VP broth with a light inoculum.[7] Heavy inoculum can lead to inaccurate results.

  • It is recommended to also inoculate control organisms, such as Escherichia coli (MR-positive) and Enterobacter aerogenes (MR-negative).[7]

• Incubation:

  • Incubate the inoculated tubes at 35-37°C for a minimum of 48 hours in ambient air.[3]

  • Some protocols suggest that for certain organisms, an incubation period of up to 5 days may be necessary for a definitive result.[2] Reading the test before 48 hours may yield false-positive results.

• Testing:

  • Aseptically transfer approximately 1-2.5 mL of the incubated broth to a clean, sterile test tube. The remaining broth can be used for the Voges-Proskauer test.[7]

  • Add 1-2 drops (or 5 drops to a 2.5 mL aliquot) of the Methyl Red indicator solution to the aliquot.[4][7]

  • Observe for an immediate color change on the surface of the medium.[3]

Interpretation of Results

• Positive Result: A distinct and stable red color develops immediately upon the addition of the methyl red indicator. This indicates a final pH of 4.4 or lower and signifies a positive test for mixed-acid fermentation.[4]

• Negative Result: The broth remains yellow, indicating a pH of 6.2 or higher. This signifies a negative test.[8]

• Intermediate/Inconclusive Result: An orange color may develop. In this case, the test is considered inconclusive. It is recommended to re-incubate the original broth for an additional 24-48 hours and repeat the test.[8]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mixed-acid fermentation pathway in Enterobacteriaceae.

Caption: Experimental workflow for the Methyl Red test.

References

• 1. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 2. dalynn.com [dalynn.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. hardydiagnostics.com [hardydiagnostics.com]
• 5. Mixed acid fermentation - Wikipedia [en.wikipedia.org]
• 6. Mixed Acid Fermentation: Types and Products • Microbe Online [microbeonline.com]
• 7. asm.org [asm.org]
• 8. Bergey's Manual of Systematic Bacteriology - Wikipedia [en.wikipedia.org]
• 9. merckmillipore.com [merckmillipore.com]

Application Notes and Protocols: Methyl Red Sodium Salt in Water Quality Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Red sodium salt is a versatile azo dye widely employed in analytical chemistry and microbiology as a pH indicator. Its distinct color change over a specific pH range makes it an invaluable tool for various applications in water quality assessment. These applications range from classical acid-base titrations to determine acidity and alkalinity to microbiological tests for the identification of bacterial contamination. This document provides detailed application notes and protocols for the use of Methyl Red sodium salt in water quality testing.

Chemical Properties and Mechanism of Action

Methyl Red is a weak acid that undergoes a distinct color change as the pH of a solution varies. The color transition is a result of a change in the molecular structure of the dye upon protonation. In acidic solutions, the protonated form of Methyl Red exists, which is red. In alkaline solutions, the deprotonated form predominates, which is yellow.

Chemical Name: 2-((4-(dimethylamino)phenyl)diazenyl)benzoic acid, sodium salt Chemical Formula: C₁₅H₁₄N₃NaO₂ Molecular Weight: 291.28 g/mol

The pH-dependent equilibrium and the corresponding structural change of Methyl Red are fundamental to its function as an indicator.

Signaling Pathway of Methyl Red pH Indication

Caption: pH-dependent equilibrium of Methyl Red.

Quantitative Data

The following tables summarize the key quantitative properties of Methyl Red sodium salt.

Table 1: pH Indicator Properties of Methyl Red

Property	Value	Reference
pKa	5.1	[1]
pH range for color change	4.4 (red) - 6.2 (yellow)	[1][2][3]
Color in acidic solution (pH < 4.4)	Red	[4][5]
Color in transition range (pH 4.4 - 6.2)	Orange	[4][5]
Color in alkaline solution (pH > 6.2)	Yellow	[4][5]

Table 2: Spectrophotometric Data for Methyl Red

Form	Wavelength of Maximum Absorption (λmax)	Reference
Acidic (HMR)	~520 nm	[6]
Basic (MR⁻)	~425 nm
Isobestic Point	~460 nm

Application 1: Determination of Water Alkalinity by Titration

Alkalinity of water is its capacity to neutralize acids and is primarily attributed to the presence of carbonate, bicarbonate, and hydroxide (B78521) ions. Methyl Red is used as an indicator for the determination of total alkalinity.

Experimental Protocol

This protocol is based on standard methods for the examination of water and wastewater.

1. Reagents and Equipment:

• Methyl Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Methyl Red sodium salt in 100 mL of distilled water.

• Standard Sulfuric Acid (H₂SO₄) Solution (0.02 N): Prepare and standardize according to established laboratory procedures.

• Burette, 50 mL, graduated in 0.1 mL increments

• Pipette, 100 mL

• Erlenmeyer flask, 250 mL

• Magnetic stirrer and stir bar (optional)

2. Procedure:

• Measure 100 mL of the water sample using a pipette and transfer it to a 250 mL Erlenmeyer flask.

• Add 2-3 drops of Methyl Red indicator solution to the water sample. The solution will turn yellow if the pH is above 6.2.

• Titrate the sample with standard 0.02 N H₂SO₄ solution, swirling the flask continuously, until the color of the solution changes from yellow to a persistent faint orange/pink. This is the endpoint.

• Record the volume of H₂SO₄ solution used.

3. Calculation of Total Alkalinity:

Total Alkalinity (as mg/L CaCO₃) = (A × N × 50,000) / mL of sample

Where:

• A = mL of standard H₂SO₄ used

• N = Normality of the standard H₂SO₄ solution

Experimental Workflow

References

• 1. Methyl red - Wikipedia [en.wikipedia.org]
• 2. gspchem.com [gspchem.com]
• 3. chemicals.co.uk [chemicals.co.uk]
• 4. ck12.org [ck12.org]
• 5. chemiis.com [chemiis.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Methyl Red as a pH Indicator in Non-Aqueous Titrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-aqueous titrations are essential analytical techniques for quantifying acidic or basic substances that are insoluble in water or are too weakly acidic or basic to give a sharp endpoint in aqueous solutions. The choice of indicator is critical for visually determining the endpoint in these titrations. Methyl red, a well-known acid-base indicator, serves as a valuable tool in specific non-aqueous titration applications, particularly for the analysis of weak bases. This document provides detailed application notes and protocols for the use of methyl red in non-aqueous titrations.

In non-aqueous solvents, the acidic and basic properties of substances can be significantly altered. Protic solvents like acetic acid can enhance the basicity of weak bases, making them amenable to titration with a strong acid like perchloric acid. Aprotic solvents, such as dioxane, can be used to dissolve analytes that are not soluble in more polar solvents. Methyl red's color transition is influenced by the solvent system, and its application in these environments requires careful consideration of the titration chemistry.

Properties of Methyl Red

Methyl red is an azo dye that exhibits a color change in response to changes in pH. In aqueous solutions, it transitions from red in acidic conditions (pH below 4.4) to yellow in basic conditions (pH above 6.2).[1] In non-aqueous systems, the perceived "pH" or, more accurately, the solvated proton activity at the endpoint determines the color change. For many non-aqueous titrations of weak bases with perchloric acid in solvents like dioxane, methyl red shows a transition from yellow (basic form) to red (acidic form).[2][3][4]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for using methyl red as an indicator in non-aqueous titrations. Due to the limited availability of pKa values in purely non-aqueous solvents, the data focuses on the practical aspects of its application.

Parameter	Value/Range	Solvent System(s)	Titrant	Analyte Type	Color Change at Endpoint	Reference(s)
Indicator Concentration	0.2% w/v	Dioxane	Perchloric Acid	Weak Bases	Yellow to Red	[2][3][4]
0.1% w/v	Anhydrous Methanol	Perchloric Acid	Weak Bases	Not specified	[5]
Aqueous pKa	~5.1	Water	-	-	Red to Yellow
Aqueous pH Transition	4.4 - 6.2	Water	-	-	Red - Orange - Yellow	[1]

Experimental Protocols

Protocol 1: Titration of a Weak Base with Perchloric Acid in a Dioxane/Glacial Acetic Acid System

This protocol details the non-aqueous titration of a weak base, such as an amine-containing pharmaceutical compound, using perchloric acid as the titrant and methyl red as the indicator.

1. Preparation of Reagents

• 0.1 N Perchloric Acid in Glacial Acetic Acid:

  • In a 1000 mL volumetric flask, cautiously mix 8.5 mL of 70-72% perchloric acid with approximately 500 mL of glacial acetic acid.[6][7][8]

  • Add 21-25 mL of acetic anhydride (B1165640) to the mixture while stirring.[6][7][9] Acetic anhydride is added to react with any water present in the perchloric acid and glacial acetic acid, rendering the solution anhydrous.

  • Allow the solution to cool to room temperature.

  • Dilute to the 1000 mL mark with glacial acetic acid and mix thoroughly.

  • Let the solution stand for 24 hours to ensure the complete reaction of acetic anhydride with water.[6][10]

• Standardization of 0.1 N Perchloric Acid:

  • Accurately weigh approximately 700 mg of primary standard potassium hydrogen phthalate (B1215562) (KHP), previously dried at 120°C for 2 hours.[6][9]

  • Dissolve the KHP in 50 mL of glacial acetic acid.

  • Add 2-3 drops of crystal violet indicator (0.5% w/v in glacial acetic acid).

  • Titrate with the prepared 0.1 N perchloric acid solution until the color changes from violet to a blue-green endpoint.[6][9][10]

  • Perform a blank titration with 50 mL of glacial acetic acid and subtract the blank volume from the titrant volume used for the KHP.

  • Calculate the normality of the perchloric acid solution. Each mL of 0.1 N perchloric acid is equivalent to 20.42 mg of potassium hydrogen phthalate.[6]

• 0.2% w/v Methyl Red Indicator Solution:

  • Weigh 0.2 g of methyl red powder.

  • Dissolve it in 100 mL of dioxane.[2][3][4]

2. Titration Procedure

• Accurately weigh a sample of the weak base analyte and dissolve it in a suitable volume (e.g., 25-50 mL) of glacial acetic acid or a mixture of glacial acetic acid and dioxane.

• Add 2-3 drops of the 0.2% methyl red indicator solution to the analyte solution. The solution should appear yellow.

• Titrate the solution with the standardized 0.1 N perchloric acid, with constant stirring, until the first permanent reddish-orange or red color appears. This indicates the endpoint of the titration.[2][3][4]

• Record the volume of the titrant used.

• Perform a blank titration using the same volume of solvent and indicator, and subtract the blank volume from the sample titration volume.

• Calculate the amount of the weak base in the sample.

Visualizations

Logical Workflow for Non-Aqueous Titration

Caption: Workflow for non-aqueous titration of a weak base.

Signaling Pathway of Indicator Color Change

Caption: Color change mechanism of Methyl Red in non-aqueous titration.

References

• 1. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 2. nsdl.niscpr.res.in [nsdl.niscpr.res.in]
• 3. copbela.org [copbela.org]
• 4. hnsgroupofcolleges.org [hnsgroupofcolleges.org]
• 5. Non-aq. Titration.pdf [slideshare.net]
• 6. Preparation and Standardization of 0.1 N Perchloric acid | Pharmaguideline [pharmaguideline.com]
• 7. brainly.in [brainly.in]
• 8. researchgate.net [researchgate.net]
• 9. pharmaupdater.com [pharmaupdater.com]
• 10. pharmaguddu.com [pharmaguddu.com]

Application Notes and Protocols: Staining with Methyl Red Sodium Salt in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl Red sodium salt is a versatile azo dye widely recognized for its properties as a pH indicator.[1] Its primary application in a laboratory setting is in microbiology, specifically for the Methyl Red (MR) test, which is instrumental in the differentiation of enteric bacteria based on their metabolic pathways for glucose fermentation.[1][2] While its use as a direct histological or cytological stain is not as extensively documented, it has been noted for its ability to stain acidic components of tissues.[1] This document provides detailed protocols for the principal application of Methyl Red sodium salt in microscopy-based assays.

Principle of Methyl Red as a pH Indicator

Methyl Red sodium salt functions as a pH indicator with a distinct color transition. In acidic solutions with a pH at or below 4.4, it appears red.[1][2] Conversely, in solutions with a pH above 6.2, it turns yellow.[1][2] The intermediate pH range between 4.4 and 6.2 results in an orange color.[1][2] This color change is due to the alteration in the chemical structure of the dye molecule in response to varying hydrogen ion concentrations.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the preparation of Methyl Red indicator solution and its application in the microbiological Methyl Red (MR) test.

Table 1: Preparation of Methyl Red Indicator Solution

Parameter	Value	Reference
Methyl Red Sodium Salt	0.1 g	[3]
Ethyl Alcohol (95%)	300 ml	[3]
Distilled Water	to 500 ml	[3]
Final Concentration	0.02% (w/v)	[3]
Storage Temperature	4 to 8 °C	[3]
Shelf Life	1 year	[3]

Table 2: Methyl Red (MR) Test Parameters

Parameter	Value/Range	Reference
pH Indicator Range
Red (Positive)	pH ≤ 4.4	[1][2]
Yellow (Negative)	pH ≥ 6.2	[1][2]
Orange (Inconclusive)	pH 4.4 - 6.2	[1][2]
Incubation
Temperature	35-37 °C	[4]
Duration	48 hours (minimum)	[4][5]
Extended Duration	Up to 5 days	[3][4]
Reagent Addition
Drops per 5 ml broth	5-6 drops
Drops per 1 ml aliquot	1-2 drops	[4]

Experimental Protocols

Protocol 1: Preparation of Methyl Red Indicator Solution (0.02%)

This protocol details the preparation of a standard Methyl Red solution for use in the Methyl Red (MR) test.

Materials:

• Methyl Red sodium salt

• Ethyl Alcohol, 95%

• Distilled water

• 500 ml volumetric flask

• Magnetic stirrer and stir bar

• Weighing balance

• Brown storage bottle

Procedure:

• Weigh out 0.1 g of Methyl Red sodium salt.[3]

• In a 500 ml volumetric flask, dissolve the 0.1 g of Methyl Red sodium salt in 300 ml of 95% ethyl alcohol.[3] Use a magnetic stirrer to ensure it is completely dissolved.

• Once dissolved, add distilled water to bring the final volume up to 500 ml.[3]

• Transfer the solution to a brown bottle for storage to protect it from light.

• Store the solution at 4 to 8 °C. The solution is stable for up to one year.[3]

Protocol 2: Microbiological Methyl Red (MR) Test

This test is a qualitative assay to determine the ability of a microorganism to produce and maintain stable acid end products from glucose fermentation.

Materials:

• Pure culture of the test organism (18-24 hours old)

• MR-VP broth

• Sterile test tubes

• Incubator (35-37 °C)

• Methyl Red indicator solution (prepared as in Protocol 1)

• Positive control (e.g., Escherichia coli)

• Negative control (e.g., Enterobacter aerogenes)

Procedure:

• Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure 18-24 hour culture of the test organism.

• Incubate the inoculated broth, along with positive and negative controls, at 35-37 °C for a minimum of 48 hours.[4][5] For some organisms, an extended incubation of up to 5 days may be necessary.[3][4]

• Following incubation, aseptically transfer approximately 1 ml of the broth to a clean, sterile test tube.

• Add 1-2 drops of the Methyl Red indicator solution to the 1 ml aliquot of incubated broth.[4]

• Observe for an immediate color change on the surface of the medium.[4]

Interpretation of Results:

• Positive Result: A distinct and stable red color develops, indicating a pH at or below 4.4. This signifies the production of stable acidic end products.[1]

• Negative Result: The broth remains yellow, indicating a pH of 6.2 or above. This means that stable acids were not produced.[1]

• Inconclusive Result: An orange color indicates an intermediate pH. In this case, the remaining broth should be re-incubated for up to an additional 48-72 hours and the test repeated.

Application in Histology

While detailed protocols are scarce, Methyl Red has been mentioned for its use in histopathology to demonstrate the acidic nature of tissues and the presence of organisms with acidic cell walls.[1] In this context, it would act as a histochemical stain, with the red color indicating areas of high acidity. Further research and optimization would be required to develop a standardized protocol for this application.

Visualizations

Caption: Workflow of the Microbiological Methyl Red Test.

Caption: Biochemical basis of a positive Methyl Red test.

References

• 1. Methyl red - Wikipedia [en.wikipedia.org]
• 2. chemicals.co.uk [chemicals.co.uk]
• 3. microbiologyinfo.com [microbiologyinfo.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. dalynn.com [dalynn.com]

Technical Notes & Optimization

Inconclusive or orange color in Methyl Red test what does it mean

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the nuances of the Methyl Red (MR) test.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism performs mixed acid fermentation of glucose.[1] Organisms that follow this pathway produce a variety of stable, strong acids (e.g., lactic, acetic, formic, and succinic acid).[2][3][4] This significant acid production lowers the pH of the culture medium to 4.4 or below. The addition of the pH indicator, methyl red, results in a red color at this acidic pH, indicating a positive test.[2][5][6] Conversely, organisms that do not produce a large quantity of stable acids will result in a yellow or orange color, indicating a negative or inconclusive result, respectively.

Q2: What does a positive (red) or negative (yellow) result signify?

• Positive Result (Red): A distinct red color indicates that the organism has undergone mixed acid fermentation, producing a high concentration of stable acids and lowering the medium's pH to 4.4 or below.[2][5] Escherichia coli is a classic example of an MR-positive organism.

• Negative Result (Yellow): A yellow color indicates that mixed acid fermentation has not occurred.[5] Instead, the organism may utilize the butanediol (B1596017) pathway, producing neutral end products like acetoin (B143602) and 2,3-butanediol.[4][7] This results in a pH of 6.0 or above. Enterobacter aerogenes is a typical MR-negative organism.[6]

Q3: What is the interpretation of an orange or inconclusive color in the MR test?

An orange color is considered an inconclusive or weakly positive result.[3] It suggests that some acid has been produced, but not enough to lower the pH to the definitive positive threshold of 4.4.[2][5] The primary recommendation for an orange result is to re-incubate the broth for an additional 24 to 48 hours, and up to five days in total, to allow for sufficient acid production.[3][5][6]

Troubleshooting Guide for Inconclusive (Orange) Results

An orange or inconclusive result in the Methyl Red test can arise from several experimental factors. The following table summarizes potential causes and recommended actions.

Observation	Potential Cause(s)	Recommended Solution(s)
Orange color after 48 hours of incubation	Insufficient Incubation Time: The organism may be a slow grower or may not have had enough time to produce a sufficient concentration of stable acids.[3][5]	Re-incubate the MR-VP broth for an additional 24-48 hours and re-test. Some protocols suggest incubation for up to 5 days.[3][6]
Low Inoculum Density: An insufficient number of bacteria were introduced into the broth, leading to slower growth and acid production.	Ensure a light but adequate inoculum is used from a pure, 18-24 hour culture.[6][7]
High Peptone Concentration in Media: Some media formulations with high peptone concentrations can lead to the production of alkaline products that neutralize the acids produced, raising the pH.	Use the recommended MR-VP broth formulation with appropriate peptone and glucose concentrations.
False-Positive Result (Red color with a known MR-negative organism)	Short Incubation Period: Testing before 48 hours may show initial acidity before byproducts are metabolized to neutral compounds.[6][7]	Ensure a minimum incubation period of 48 hours.
High Glucose Concentration: An excess of glucose in the medium can lead to high acid production even by organisms that are typically MR-negative.[2][5]	Adhere strictly to the recommended MR-VP broth formulation.
False-Negative Result (Yellow or orange color with a known MR-positive organism)	Prolonged Incubation: In some cases, extended incubation can lead to the depletion of glucose and subsequent metabolism of acidic byproducts, raising the pH.	Test at 48 hours and, if inconclusive, re-test at intervals rather than only at the end of a very long incubation period.
Heavy Inoculum: An overly dense inoculum can inhibit bacterial growth, leading to invalid results.[6][7]	Use a light inoculum from a fresh, pure culture.
Improperly Prepared Reagent: The methyl red indicator may have degraded or been prepared incorrectly.	Prepare the methyl red solution according to standard protocols and store it correctly.

Experimental Protocols

Preparation of MR-VP Broth

• Composition:

  • Buffered Peptone: 7.0 g

  • Dextrose (Glucose): 5.0 g

  • Dipotassium Phosphate: 5.0 g

  • Distilled Water: 1000 ml

• Procedure:

  • Suspend 17 grams of the powdered medium in 1000 ml of distilled water.

  • Heat gently, if necessary, to dissolve the medium completely.

  • Dispense into test tubes.

  • Sterilize by autoclaving at 121°C for 15 minutes.

  • The final pH should be 6.9 ± 0.2 at 25°C.

Preparation of Methyl Red Reagent

• Composition:

  • Methyl Red: 0.1 g

  • Ethyl Alcohol (95%): 300 ml

  • Distilled Water: 200 ml

• Procedure:

  • Dissolve 0.1 g of methyl red in 300 ml of 95% ethyl alcohol.

  • Add 200 ml of distilled water to bring the total volume to 500 ml.

  • Store in a brown bottle at 4-8°C. The reagent is stable for up to one year.

Methyl Red Test Procedure

• Inoculate a tube of MR-VP broth with a pure culture of the test organism.

• Incubate the tube at 35-37°C for a minimum of 48 hours.

• Aseptically transfer approximately 1 ml of the incubated broth to a clean test tube.

• Add 5 drops of the Methyl Red reagent to the 1 ml aliquot of broth.

• Observe for an immediate color change.

Visualizing Biochemical Pathways and Troubleshooting

Glucose Fermentation Pathways

The MR test differentiates between two primary glucose fermentation pathways in facultative anaerobes.

References

• 1. vumicro.com [vumicro.com]
• 2. Methyl Red Test Definition, Purpose & Results - Lesson | Study.com [study.com]
• 3. microbenotes.com [microbenotes.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. asm.org [asm.org]
• 6. microbiologyinfo.com [microbiologyinfo.com]
• 7. hardydiagnostics.com [hardydiagnostics.com]

Optimizing Methyl Red (MR) Test Protocols: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on performing and troubleshooting the Methyl Red (MR) test for accurate and reliable results.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Methyl Red (MR) test?

A1: The Methyl Red test is a biochemical assay used to determine an organism's ability to produce and maintain stable acid end products from glucose fermentation.[1][2][3] Organisms that follow the mixed acid fermentation pathway produce significant amounts of acids like lactic, acetic, and formic acid.[3][4] This substantial acid production lowers the pH of the culture medium to 4.4 or below, which is detected by the Methyl Red pH indicator, resulting in a red color.[1][5][6]

Q2: What is the recommended incubation time for the MR test?

A2: A minimum incubation period of 48 hours at 35-37°C is crucial for accurate results.[1][7][8] Testing before this period may yield false-positive results because all members of the Enterobacteriaceae initially produce acidic byproducts from glucose fermentation.[8][9] Sufficient incubation time allows MR-negative organisms to further metabolize these initial acidic products into neutral compounds, raising the pH.[1][7]

Q3: What are the expected results for a positive and negative MR test?

A3:

• Positive Result: A distinct and stable red color develops immediately after adding the Methyl Red reagent, indicating a pH of 4.4 or lower.[5][6] Escherichia coli is a typical example of an MR-positive organism.[5]

• Negative Result: The medium remains yellow, which is the original color of the reagent, indicating a pH of 6.0 or above.[1][5] Enterobacter aerogenes is a common example of an MR-negative organism.[3][5]

• Inconclusive/Weak Positive: An orange color may indicate an intermediate pH and the results should be considered inconclusive.[3][5] In such cases, further incubation is recommended.[1][10]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
False-Positive Result	1. Insufficient Incubation Time: Testing before 48 hours can lead to false positives as many organisms initially produce acid.[2][5][8] 2. High Glucose Concentration: Increased glucose levels can lead to excessive acid production, even in MR-negative organisms.[5][10]	1. Ensure a minimum incubation period of 48 hours. If results are ambiguous, extend incubation for an additional 24 to 48 hours.[1][10] 2. Use the standard MR-VP broth with the recommended glucose concentration (0.5%).[8][10]
False-Negative Result	1. Insufficient Incubation for Some Strains: Certain bacteria may require more than 48 hours to produce a sufficient amount of acid.[3] 2. Incorrect Inoculum Size: A heavy inoculum can sometimes inhibit bacterial growth and lead to invalid results.[2][8]	1. If a negative result is unexpected, re-incubate the broth for up to 5 days and re-test.[2][7][8] 2. Use a light inoculum from a pure, 18-24 hour culture.[2][9]
Inconclusive (Orange) Result	1. Intermediate pH: The pH of the medium is between 4.4 and 6.0.[3][5] 2. Insufficient Incubation: The organism may not have had enough time to produce a definitive acidic or neutral end product.[10]	1. Re-incubate the broth for an additional 24 to 72 hours and repeat the test.[1][7] 2. Ensure the use of proper controls (E. coli as positive, E. aerogenes as negative) for comparison.[5]

Experimental Protocols

Standard Methyl Red (MR) Test Protocol

• Inoculation: Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure 18-24 hour culture of the test organism.[2][9]

• Incubation: Incubate the inoculated broth at 35-37°C for a minimum of 48 hours in ambient air.[1][9]

• Reagent Addition: After incubation, aseptically transfer approximately 1 mL of the broth to a clean test tube. Add 5-6 drops of Methyl Red reagent.[1]

• Result Interpretation: Observe for an immediate color change. A stable red color indicates a positive result, while a yellow color indicates a negative result.[3][8]

Quantitative Data on Incubation Time

Incubation Time	Expected Outcome for MR-Positive Organisms (e.g., E. coli)	Expected Outcome for MR-Negative Organisms (e.g., E. aerogenes)	Potential for Inaccurate Results
< 24 hours	Red (Positive)	Red (Positive)	High potential for false-positives.[8][11]
24 hours	Red (Positive)	May appear Red or Orange	High potential for false-positives.[8]
48 hours	Stable Red (Positive)	Yellow (Negative)	Recommended minimum time for reliable results.[1][7]
> 48 hours (up to 5 days)	Stable Red (Positive)	Stable Yellow (Negative)	Useful for resolving inconclusive (orange) results.[2][7]

Visualizing the Process and Pathway

Caption: Workflow for the Methyl Red Test.

Caption: Biochemical pathways in the MR test.

References

• 1. microbenotes.com [microbenotes.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. notesforbiology.com [notesforbiology.com]
• 4. researchtweet.com [researchtweet.com]
• 5. study.com [study.com]
• 6. Interpreting Methyl Red Test Results & Analysis [sd.fuv.edu.br]
• 7. dalynn.com [dalynn.com]
• 8. medicallabnotes.com [medicallabnotes.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. asm.org [asm.org]
• 11. Improved 18-Hour Methyl Red Test - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected color changes with Methyl Red indicator

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected color changes and other issues when using Methyl Red indicator in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected color transition for Methyl Red and at what pH range does it occur?

Methyl Red is a pH indicator that exhibits a distinct color change from red to yellow over a pH range of 4.4 to 6.2.[1][2][3] In solutions with a pH below 4.4, it will appear red.[1][2][3] In solutions with a pH above 6.2, it will be yellow.[1][2][3] An orange color indicates a pH between these two values.[1][4]

Q2: Why is my Methyl Red indicator solution orange or yellow in a supposedly acidic solution (pH < 4.4)?

This can occur for several reasons:

• Incorrect pH: The most likely cause is that the solution is not as acidic as presumed. It is advisable to verify the pH of your solution using a calibrated pH meter.

• Indicator Degradation: Prolonged exposure to light or high temperatures can degrade the Methyl Red indicator, affecting its performance.[5] Ensure the indicator is stored correctly in a cool, dark place.[5][6]

• Contamination: The sample or the indicator solution itself may be contaminated with a basic substance, raising the pH.

Q3: My indicator color change is gradual and not sharp. What could be the cause?

A gradual color change can be attributed to:

• Weak Acid/Base Titration: Titrations involving a weak acid and a weak base have a less steep pH change at the equivalence point, which can lead to a more gradual color transition of the indicator.[7]

• Incorrect Indicator Choice: Methyl Red is most suitable for titrations of strong acids with weak bases, where the equivalence point falls within its transition range.[1] For other types of titrations, another indicator might be more appropriate.[7]

• Dilute Solutions: When titrating very dilute solutions, the pH change around the equivalence point is less pronounced, which can make the endpoint less distinct.

Q4: Can I use Methyl Red for titrating a weak acid with a strong base?

It is generally not recommended. The equivalence point for a weak acid-strong base titration typically occurs at a pH above 7. Methyl Red, with its transition range of 4.4-6.2, will change color too early in the titration, leading to inaccurate results.[7][8] An indicator like phenolphthalein, which changes color in the pH range of 8.2-10, is a more suitable choice for such titrations.[9]

Troubleshooting Guides

Issue 1: Unexpected Color in Solution Before Titration

Symptom	Possible Causes	Troubleshooting Steps
Indicator is yellow or orange in a known acidic solution.	1. pH of the solution is higher than expected. 2. Indicator solution has degraded. 3. Contamination of the analyte solution or glassware with a base.	1. Calibrate and use a pH meter to verify the actual pH of your solution. 2. Prepare a fresh solution of Methyl Red indicator. 3. Ensure all glassware is thoroughly cleaned and rinsed with deionized water.
Indicator is red in a known basic or neutral solution.	1. pH of the solution is lower than expected. 2. Contamination of the analyte solution or glassware with an acid. 3. Incorrect indicator solution was used.	1. Calibrate and use a pH meter to verify the actual pH of your solution. 2. Ensure all glassware is thoroughly cleaned and rinsed with deionized water. 3. Double-check the label of the indicator bottle.

Issue 2: Problems with Endpoint Detection During Titration

Symptom	Possible Causes	Troubleshooting Steps
No sharp color change at the endpoint.	1. Inappropriate titration pairing (e.g., weak acid vs. weak base). 2. Solutions are too dilute. 3. Incorrect amount of indicator added.	1. Methyl Red is best for strong acid-weak base titrations. Consider a different indicator for other pairings. 2. If possible, use more concentrated solutions. 3. Use the recommended number of drops of indicator as specified in your protocol.
Color change happens too early or too late.	1. Incorrect indicator for the specific acid-base titration. 2. Misjudgment of the endpoint color.	1. The pH at the equivalence point of your titration must fall within the indicator's transition range (4.4-6.2 for Methyl Red).[10] 2. The true endpoint is the first appearance of a stable orange hue. Titrating to a deep yellow will result in over-titration.
Color fades after the endpoint is reached.	1. Presence of dissolved gases like CO2 from the atmosphere, which can form carbonic acid and lower the pH.[9]	1. For highly accurate work, use boiled, deionized water to prepare solutions and consider performing the titration under an inert atmosphere.

Data Presentation

Table 1: Methyl Red Indicator Properties

Property	Value	Reference
pH Range	4.4 - 6.2	[1][2][3]
pKa	5.1
Color in Acid (pH < 4.4)	Red	[1][2][3]
Color in Transition Range	Orange	[1][4]
Color in Base (pH > 6.2)	Yellow	[1][2][3]

Experimental Protocols

Protocol 1: Preparation of Methyl Red Indicator Solution (0.1%)

Materials:

• Methyl Red powder

• 95% Ethanol (B145695)

• 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• 100 mL volumetric flask

• Beaker

• Stirring rod

Procedure:

• Weigh out 0.1 g (100 mg) of Methyl Red powder and transfer it to a beaker.

• Add 60 mL of 95% ethanol to the beaker.

• Stir the mixture until the Methyl Red powder is completely dissolved.

• Carefully add 0.93 mL of 0.1 M NaOH solution to the dissolved indicator.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Add deionized water to bring the final volume to 100 mL.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the prepared solution in a tightly sealed, light-resistant bottle in a cool, dark place.[5][6]

Protocol 2: Acid-Base Titration Using Methyl Red

Materials:

• Analyte (acid of unknown concentration)

• Titrant (standardized base, e.g., 0.1 M NaOH)

• Prepared Methyl Red indicator solution

• Burette

• Erlenmeyer flask

• Pipette

• Beaker

• Stir plate and stir bar (optional)

Procedure:

• Rinse the burette with a small amount of the titrant (NaOH solution) and then fill it, ensuring no air bubbles are present in the tip. Record the initial volume.

• Pipette a known volume of the analyte (acid solution) into a clean Erlenmeyer flask.

• Add 2-3 drops of the Methyl Red indicator solution to the flask. The solution should turn red.

• Place the flask under the burette. If using a stir plate, add a stir bar and begin gentle stirring.

• Slowly add the titrant from the burette to the flask while constantly swirling the flask (or with continuous stirring).

• As the endpoint approaches, the red color will persist for longer where the titrant is added. At this point, add the titrant drop by drop.

• The endpoint is reached when the solution undergoes a distinct color change from red to orange.[1] This color should persist for at least 30 seconds.

• Record the final volume from the burette.

• Calculate the concentration of the analyte using the formula: M₁V₁ = M₂V₂, where M₁ and V₁ are the molarity and volume of the acid, and M₂ and V₂ are the molarity and volume of the base.

Visualizations

Caption: A troubleshooting workflow for unexpected color changes.

Caption: The experimental workflow for an acid-base titration.

References

• 1. gspchem.com [gspchem.com]
• 2. End point of colour change of methyl red | Filo [askfilo.com]
• 3. nbinno.com [nbinno.com]
• 4. ch301.cm.utexas.edu [ch301.cm.utexas.edu]
• 5. lobachemie.com [lobachemie.com]
• 6. himediadownloads.com [himediadownloads.com]
• 7. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. titrations.info [titrations.info]

How to interpret a weak positive Methyl Red test

Technical Support Center: Biochemical Assays

This guide provides troubleshooting and clarification for the interpretation of the Methyl Red (MR) test, a common biochemical assay used to identify bacteria that perform mixed acid fermentation.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is designed to identify bacteria capable of fermenting glucose and producing stable, strong acids as end products.[1][2][3] All members of the Enterobacteriaceae family initially metabolize glucose to pyruvic acid.[1][4] Some species then use the mixed acid fermentation pathway to further metabolize pyruvic acid into a mixture of stable acids, including lactic, acetic, and formic acid.[1][5][6] This significant acid production lowers the pH of the culture medium to 4.4 or below.[3][5][6] The addition of the Methyl Red pH indicator, which is red at pH ≤ 4.4 and yellow at pH ≥ 6.2, allows for the visualization of this acidic shift.[1][7]

Q2: How are Methyl Red (MR) test results typically interpreted?

The results are interpreted based on the color of the broth after adding the MR indicator:

Color	Interpretation	pH Level	Indication
Bright Red	Positive	≤ 4.4	The organism performs mixed acid fermentation, producing a high concentration of stable acids.[1][5]
Red-Orange	Weak Positive / Inconclusive	~4.5 - 5.5	The result is ambiguous. It may indicate a slow production of acid or that the test requires further incubation.[1][8][9]
Yellow	Negative	≥ 6.2	The organism does not perform mixed acid fermentation. It may ferment glucose via the butanediol (B1596017) pathway, which produces neutral end products like acetoin (B143602), raising the pH.[1][10]

Q3: What does a weak positive (red-orange) Methyl Red test indicate?

A weak positive, or orange-colored, result is considered inconclusive and requires further action.[1][11] It suggests that some acid has been produced, but not enough to lower the pH to the definitive positive threshold of 4.4.[12] This can occur for several reasons:

• The organism may be a slow or weak acid producer.

• The incubation time may have been insufficient for enough acid to accumulate.[1][11]

• For MR-negative organisms, the incubation may not have been long enough for them to convert initial acidic products into neutral end products.[1]

The standard recommendation for a weak positive result is to re-incubate the remaining broth for an additional 24 to 72 hours and repeat the test.[8][9]

Troubleshooting Guide for Weak Positive MR Test Results

Potential Cause	Recommended Corrective Action	Rationale
Insufficient Incubation Time	Re-incubate the remaining broth for an additional 24-72 hours (up to 5 days total) and re-test.[8][9][12]	Some organisms require more than the standard 48 hours to produce a sufficient concentration of acid for a definitive positive result.[1][10]
Inoculum Too Heavy	Repeat the test using a light inoculum from a pure, 18-24 hour culture.[8][13]	An overly dense inoculum can inhibit bacterial growth or lead to invalid results.[8][13]
Improper Media Volume	Ensure the standardized total volume of broth is used in an appropriately sized test tube.	An excessively large volume of broth can sometimes result in an orange color reaction instead of a clear positive or negative.[10]
Testing Before 48 Hours	Always incubate for a minimum of 48 hours before performing the initial test.[8][10][12]	Many organisms will produce some initial acid, which could lead to a false-positive or weak-positive result if tested too early.[8][10]

Experimental Protocols

A weak MR test result can be clarified by performing the Voges-Proskauer (VP) test, which detects an alternative fermentation pathway (the butanediol pathway).[14] Typically, an organism is either MR-positive and VP-negative or vice-versa.[11]

Voges-Proskauer (VP) Test Protocol

This test detects the presence of acetoin, an intermediate in the butanediol fermentation pathway.[11][15] In the presence of the reagents and atmospheric oxygen, acetoin is oxidized to diacetyl, which then reacts with a guanidine (B92328) compound in the peptone broth to produce a red color.[15]

Materials:

• MR-VP broth culture of the test organism (incubated for at least 48 hours).

• Sterile test tube.

• Barritt's Reagent A (5% α-naphthol in absolute ethanol).[16]

• Barritt's Reagent B (40% Potassium Hydroxide - KOH).[16]

Procedure:

• Aseptically transfer approximately 1.0 mL of the incubated MR-VP broth to a new sterile test tube.

• Add 0.6 mL (about 12 drops) of Barritt's Reagent A to the tube.[11]

• Add 0.2 mL (about 4 drops) of Barritt's Reagent B to the tube.[11] Note: The reagents must be added in this specific order. Reversing the order can lead to weak-positive or false-negative results.[14][15]

• Shake the tube gently for at least 30 seconds to expose the medium to atmospheric oxygen, which is necessary for the color change reaction.[11]

• Allow the tube to stand undisturbed for at least 15-30 minutes.[11][16]

• Observe the top layer of the medium for color development. A positive result can take up to one hour to appear.[13]

Interpretation of VP Test Results:

• Positive: A distinct red or pink-red color develops at the surface of the medium.[13][14] This indicates the organism utilizes the butanediol fermentation pathway.

• Negative: The medium remains yellow or develops a copper-like color.[13][14]

Visualization of Interpretation Workflow

The following diagram illustrates the logical steps to take when interpreting an inconclusive Methyl Red test result.

Caption: Workflow for interpreting a weak positive Methyl Red test result.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Methyl red test(mr test) | PPTX [slideshare.net]
• 3. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 4. dalynn.com [dalynn.com]
• 5. Methyl Red Test Definition, Purpose & Results - Lesson | Study.com [study.com]
• 6. biologyreader.com [biologyreader.com]
• 7. quora.com [quora.com]
• 8. microbiologyinfo.com [microbiologyinfo.com]
• 9. scribd.com [scribd.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. asm.org [asm.org]
• 12. medicallabnotes.com [medicallabnotes.com]
• 13. hardydiagnostics.com [hardydiagnostics.com]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. Voges–Proskauer test - Wikipedia [en.wikipedia.org]
• 16. microbenotes.com [microbenotes.com]

Technical Support Center: Interference of Bacterial Pigments with Methyl Red Test Reading

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges posed by bacterial pigment interference during Methyl Red (MR) testing.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism performs mixed acid fermentation of glucose. Bacteria that produce stable strong acids as end products of glucose metabolism will lower the pH of the culture medium to 4.4 or below.[1][2] The addition of the pH indicator methyl red, which is red at pH ≤ 4.4 and yellow at a pH of 6.0 or higher, allows for the visualization of this acidic shift.[3][4] A positive MR test is indicated by a red color, signifying mixed acid production, while a yellow color indicates a negative result.[1]

Q2: How do bacterial pigments interfere with the interpretation of MR test results?

Bacterial pigments can interfere with the MR test in two primary ways:

• pH Indicator Properties: Some bacterial pigments are natural pH indicators, changing color with the acidity or alkalinity of the medium. This can either mimic or mask the expected color change of the methyl red indicator, leading to a misinterpretation of the test result.

• Color Masking: The intense and inherent color of some bacterial pigments can obscure the subtle color changes of the methyl red indicator, making it difficult to determine if the medium has turned red or remained yellow.

Q3: Which common bacterial pigments are known to cause interference and what are their properties?

Several bacterial species produce pigments that can interfere with the MR test. The table below summarizes the key characteristics of the most common interfering pigments.

Bacterial Species	Pigment	Pigment Color	pH Indicating Properties	Typical MR Test Result
Serratia marcescens	Prodigiosin (B1679158)	Red	Red in acidic conditions, orange-yellow in alkaline conditions[5][6]	Negative[7][8][9]
Pseudomonas aeruginosa	Pyocyanin	Blue-green	Turns red below pH 4.9, blue at neutral/alkaline pH[10][11]	Negative[12][13][14]
Chromobacterium violaceum	Violacein	Violet	Intense color can mask indicator change; insoluble in water[15][16]	Negative[17][18]

Troubleshooting Guides

Problem: Ambiguous or uninterpretable Methyl Red test result in a pigment-producing bacterial culture.

Follow these troubleshooting steps to obtain a reliable MR test result when working with pigmented bacteria.

Guide 1: Visual Inspection and Extended Incubation

For some pigmented bacteria, a very strong positive or negative result may still be discernible despite the pigment.

Experimental Protocol:

• Inoculation: Inoculate a tube of MR-VP broth with a pure culture of the test organism.[4]

• Incubation: Incubate the tube at 35-37°C for a minimum of 48 hours.[4] For some slow-growing or weakly-reacting organisms, incubation may need to be extended to 4-5 days.[2]

• Addition of Methyl Red: Add 5-6 drops of methyl red reagent to the broth.[4]

• Observation: Immediately observe the color change. A distinct and immediate bright red color may indicate a positive result, while a clear yellow or orange may suggest a negative result. If the pigment's color makes the result ambiguous, proceed to the next troubleshooting guide.

Guide 2: Pigment Extraction Prior to MR Test

This method involves physically separating the pigment from the bacterial culture before adding the methyl red indicator.

Experimental Protocol:

• Culture Growth: Following incubation as described in Guide 1, transfer the bacterial culture to a centrifuge tube.

• Cell Pelleting: Centrifuge the culture at a speed sufficient to pellet the bacterial cells (e.g., 7000 rpm for 20 minutes).[19]

• Supernatant Separation: Carefully decant the clear supernatant into a clean test tube. This supernatant contains the metabolic end products, including any acids produced.

• MR Test on Supernatant: Add 5-6 drops of methyl red reagent to the collected supernatant.[4]

• Result Interpretation: Observe the color change in the supernatant, which is now free of the interfering pigment. A red color indicates a positive result, while a yellow color indicates a negative result.

Guide 3: pH Measurement as an Alternative to Visual Interpretation

For a more quantitative and definitive result, directly measuring the pH of the culture broth can bypass the need for a visual color indicator.

Experimental Protocol:

• Culture Incubation: Grow the organism in MR-VP broth for the standard incubation period (48 hours to 5 days).[2][4]

• pH Meter Calibration: Calibrate a pH meter according to the manufacturer's instructions using standard buffers.

• pH Measurement: Aseptically measure the pH of the bacterial culture broth.

• Result Interpretation:

  • A pH of 4.4 or below indicates a positive MR test.

  • A pH above 6.0 indicates a negative MR test.

  • A pH between 4.5 and 5.9 is considered equivocal and may require further testing or extended incubation.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the troubleshooting process, the following diagrams illustrate the standard MR test, the points of pigment interference, and the recommended troubleshooting workflow.

Caption: Standard workflow for the Methyl Red test.

Caption: How bacterial pigments can lead to ambiguous MR test results.

Caption: Decision-making workflow for troubleshooting pigment interference.

References

• 1. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. asm.org [asm.org]
• 4. microbenotes.com [microbenotes.com]
• 5. Characterization of Serratia marcescens (OK482790)’ prodigiosin along with in vitro and in silico validation for its medicinal bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prodigiosin: unveiling the crimson wonder – a comprehensive journey from diverse bioactivity to synthesis and yield enhancement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. microbenotes.com [microbenotes.com]
• 8. microbiologyinfo.com [microbiologyinfo.com]
• 9. researchgate.net [researchgate.net]
• 10. Pyocyanin - Wikipedia [en.wikipedia.org]
• 11. Pseudomonas aeruginosa’s greenish-blue pigment pyocyanin: its production and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 12. microbenotes.com [microbenotes.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Pseudomonas aeruginosa - Wikipedia [en.wikipedia.org]
• 15. Violacein: Properties and Production of a Versatile Bacterial Pigment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. taylorandfrancis.com [taylorandfrancis.com]
• 17. Bacteremia caused by a rare pathogen – Chromobacterium violaceum: a case report from Nepal - PMC [pmc.ncbi.nlm.nih.gov]
• 18. tgw1916.net [tgw1916.net]
• 19. microbiologyjournal.org [microbiologyjournal.org]

Adjusting inoculum size for reliable Methyl Red test

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing reliable Methyl Red (MR) tests, with a specific focus on the critical role of inoculum size.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism performs mixed acid fermentation of glucose.[1][2] Organisms that follow the mixed acid pathway produce a significant amount of stable acids, such as lactic, acetic, and formic acid.[1] This acid production lowers the pH of the culture medium to 4.4 or below. The addition of the pH indicator methyl red, which is red at pH ≤ 4.4 and yellow at a pH of 6.0 or higher, allows for the visual detection of this acidic endpoint.[3]

Q2: Why is the inoculum size critical for an accurate MR test result?

The size of the initial inoculum is a crucial factor for a reliable MR test. A "light" inoculum is consistently recommended.[1][4][5] An overly heavy inoculum can lead to invalid results by inhibiting bacterial growth.[1][4][5] Conversely, a light inoculum ensures that the subsequent bacterial population develops under optimal conditions to carry out the characteristic fermentation pathway being tested.

Q3: What is considered a "light" inoculum?

While a specific cell concentration is not always defined in standard protocols, a "light" inoculum is typically achieved by picking a single, well-isolated colony from a fresh (18-24 hour) culture plate.[6][7] This method helps to standardize the starting number of bacteria.

Q4: Can I get a false-positive result with the MR test?

Yes, false-positive results can occur. A common cause is an insufficient incubation period.[1][4] Some organisms may initially produce acids, leading to a positive result if the test is read too early. However, given more time, they may further metabolize these acids into neutral products, which would result in a negative test. An increased glucose concentration in the medium can also potentially lead to false-positive results.[6]

Q5: What should I do if my MR test result is orange?

An orange color is considered an inconclusive or weakly positive result.[1][3] If you observe an orange color, it is recommended to re-incubate the broth for an additional 24 to 48 hours, and in some cases, up to four days, before repeating the test.[1][6]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconclusive (Orange) Result	Insufficient incubation time.	Re-incubate the culture for an additional 24-48 hours and re-test. Some protocols suggest incubation for up to 5 days.[1][6]
Inappropriate inoculum size.	Repeat the test ensuring a light inoculum is used, preferably from a single isolated colony.[6][7]
False-Positive Result	Reading the test too early (less than 48 hours).	Ensure a minimum of 48 hours of incubation before adding the methyl red indicator.[1][3][4]
False-Negative Result	Insufficient incubation for slow-growing organisms.	Extend the incubation period to allow for sufficient acid production.
Heavy inoculum leading to inhibition of bacterial growth.	Repeat the test with a light inoculum from a pure culture.[1][4][5]
No Growth in MR-VP Broth	Inoculum is too heavy, leading to growth inhibition.	Use a lighter inoculum. Bacterial growth can be inhibited if the inoculum exceeds approximately 10⁹ viable cells/ml.
The organism is non-viable or unable to grow in the medium.	Ensure you are using a fresh, pure culture (18-24 hours old) for inoculation.[6]

Data Presentation: Influence of Inoculum Size on MR Test Outcomes

The following table summarizes the expected qualitative impact of inoculum size on the reliability of the Methyl Red test.

Inoculum Size	Expected Bacterial Growth	Expected Metabolic Activity	MR Test Reliability	Potential for Inaccurate Results
Light (Recommended)	Optimal growth to a high cell density.	The characteristic fermentation pathway is reliably expressed.	High	Low
Heavy (Not Recommended)	Potential for inhibition of growth.[1][4][5]	Aberrant or incomplete metabolic pathways may be favored.	Low	High (False positives or negatives)

Experimental Protocol: Methyl Red (MR) Test

This protocol provides a detailed methodology for performing the MR test, with an emphasis on proper inoculum preparation.

Materials:

• MR-VP broth tubes

• Fresh (18-24 hour) pure culture of the test organism on an agar (B569324) plate

• Sterile inoculating loop or needle

• Incubator at 35-37°C

• Methyl Red reagent

• Sterile test tubes for aliquoting

Procedure:

• Inoculum Preparation (Critical Step):

  • Using a sterile inoculating loop, touch the center of a single, well-isolated colony of the test organism.

  • This ensures a "light" inoculum is used.[6][7] Avoid scraping up large amounts of bacterial growth.

• Inoculation:

  • Aseptically inoculate a tube of MR-VP broth with the prepared inoculum.

  • Gently agitate the tube to disperse the bacteria.

• Incubation:

  • Incubate the inoculated broth at 35-37°C for a minimum of 48 hours.[3][4]

  • Note: Some organisms may require a longer incubation period of up to 5 days.[1]

• Testing:

  • After incubation, aseptically transfer approximately 1-2.5 ml of the culture to a clean, sterile test tube.[6]

  • Add 2-5 drops of Methyl Red reagent to the aliquot.

• Result Interpretation:

  • Positive Result: A distinct and stable red color develops immediately. This indicates a pH of 4.4 or below.

  • Negative Result: The broth remains yellow. This indicates a pH of 6.0 or above.

  • Inconclusive Result: An orange color is observed. Re-incubate the original broth for an additional 24-48 hours and repeat the test.[1][6]

Mandatory Visualization

Below is a troubleshooting workflow for the Methyl Red test, highlighting the decision-making process when encountering ambiguous results.

Caption: Troubleshooting workflow for the Methyl Red test.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. scribd.com [scribd.com]
• 3. microbenotes.com [microbenotes.com]
• 4. hardydiagnostics.com [hardydiagnostics.com]
• 5. researchgate.net [researchgate.net]
• 6. asm.org [asm.org]
• 7. dalynn.com [dalynn.com]

Common mistakes to avoid in the Methyl Red testing procedure

Welcome to the technical support center for the Methyl Red (MR) testing procedure. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and avoid frequent mistakes during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is the principle of the Methyl Red (MR) test?

The Methyl Red (MR) test is a biochemical assay used to determine if a microorganism performs mixed acid fermentation of glucose.[1][2] Bacteria that follow this pathway produce a variety of stable acids, such as lactic, acetic, and formic acid.[2][3] This significant acid production lowers the pH of the culture medium to 4.4 or below.[3][4][5] The addition of the methyl red pH indicator, which is red at pH ≤ 4.4 and yellow at pH ≥ 6.2, allows for the visual detection of this acidic endpoint.[6]

Q2: My MR test result is orange, not a distinct red or yellow. What does this mean and what should I do?

An orange color is an inconclusive or weakly positive result and can indicate a few potential issues.[3][6] It often arises when the test is read too early, before sufficient acid has been produced to lower the pH to 4.4.[4][5]

Troubleshooting Steps:

• Extend Incubation: Do not discard the test. Re-incubate the remaining broth for an additional 24 to 72 hours (for a total of up to 5 days).[2][3][6]

• Retest: After the extended incubation, add the methyl red reagent to the broth again.

• Consider Controls: Ensure your positive (E. coli) and negative (Enterobacter aerogenes) controls are giving the expected results.[4][6]

Q3: I obtained a red color (positive result), but I suspect it might be a false positive. What are the common causes?

A false-positive result can be misleading. The most common reasons for a false-positive MR test are:

• Insufficient Incubation Time: Reading the test after only 24 hours can be deceptive. Many organisms initially produce acids from glucose, but some will later metabolize these acids, raising the pH. A minimum of 48 hours of incubation is required to differentiate stable acid producers.[2][3][7]

• High Glucose Concentration: An increased concentration of glucose in the medium can lead to excessive acid production even by organisms that are typically MR-negative.[5]

• Over-inoculation: Using a heavy inoculum can inhibit bacterial growth or lead to aberrant results.[2][3][7]

Q4: My MR test is yellow (negative), but I expected a positive result. What could have gone wrong?

A false-negative result can occur due to several factors:

• Incorrect Incubation Period: While short incubation can cause false positives, incubation times significantly longer than 5 days might allow some organisms to exhaust the glucose and begin metabolizing other medium components (like peptones), which can raise the pH.

• Improper Medium: Using a medium other than the standard MR-VP broth can affect the buffering capacity and glucose availability, leading to incorrect results.

• Light Inoculum: While a heavy inoculum is problematic, an excessively light inoculum may result in insufficient bacterial growth to produce a detectable pH change.

Q5: Why is the incubation period so critical for the MR test?

The incubation period is crucial because it allows for the differentiation between organisms that produce stable acids and those that produce acids initially but then convert them to neutral end-products like acetoin (B143602) (as detected in the Voges-Proskauer test).[6][7] All Enterobacteriaceae initially ferment glucose to acidic byproducts. However, MR-positive organisms will continue to produce acids, overcoming the phosphate (B84403) buffer in the medium and maintaining a low pH.[7] MR-negative organisms will further metabolize the initial acidic products, raising the pH back towards neutrality.[6] Therefore, a minimum of 48 hours is necessary to observe this differentiation.[2][7]

Data Presentation

Table 1: Interpretation of Methyl Red Test Results

Observation	pH of Medium	Interpretation	Example Organisms
Bright Red Color	≤ 4.4	Positive (Mixed Acid Fermentation)	Escherichia coli, Salmonella spp., Yersinia spp.[6][8]
Yellow Color	≥ 6.2	Negative	Enterobacter aerogenes, Klebsiella pneumoniae[3][6]
Orange Color	4.5 - 6.1	Inconclusive / Weakly Positive	Requires further incubation[3]

Table 2: Common Troubleshooting Scenarios

Issue	Potential Cause	Recommended Action
False Positive (Red)	Incubation < 48 hours	Repeat test, incubate for a minimum of 48 hours.[3][7]
Heavy inoculum	Repeat test with a light inoculum from a pure culture.[3]
False Negative (Yellow)	Extended incubation (> 5 days)	Repeat test and read between 48-120 hours.
Incorrect medium preparation	Ensure standard MR-VP broth is used.
Inconclusive (Orange)	Insufficient incubation	Re-incubate the remaining broth for up to 3 additional days and retest.[6]

Experimental Protocols

Detailed Methodology for the Methyl Red (MR) Test

1. Media and Reagent Preparation:

• MR-VP Broth: Prepare according to the manufacturer's instructions or by dissolving the following per liter of deionized water: 7.0 g buffered peptone, 5.0 g glucose, and 5.0 g dipotassium (B57713) phosphate. The final pH should be 6.9.[2][3] Dispense into test tubes.

• Methyl Red Reagent (0.02% solution): Dissolve 0.1 g of methyl red powder in 300 ml of 95% ethanol. Add 200 ml of deionized water to bring the final volume to 500 ml.[2][5] Store this solution at 4-8°C.[2][9]

2. Inoculation and Incubation:

• Using a sterile inoculating loop, pick a light inoculum from the center of a well-isolated, 18-24 hour pure colony.[3][9]

• Inoculate a tube of MR-VP broth.

• Include positive control (Escherichia coli) and negative control (Enterobacter aerogenes) cultures.[4]

• Incubate all tubes aerobically at 35-37°C for a minimum of 48 hours.[6][7] Do not read the test before this time.

3. Reading the Results:

• After incubation, aseptically transfer approximately 1-2.5 ml of the broth to a clean, sterile test tube. The remaining broth can be used for the Voges-Proskauer (VP) test.

• Add 5-6 drops of the Methyl Red reagent to the aliquot.[6]

• Observe the color change immediately. A stable, bright red color indicates a positive result. A yellow color indicates a negative result. An orange color is inconclusive.[2][6]

Visualizations

Caption: Troubleshooting workflow for interpreting Methyl Red (MR) test results.

References

• 1. labtestsguide.com [labtestsguide.com]
• 2. medicallabnotes.com [medicallabnotes.com]
• 3. microbiologyinfo.com [microbiologyinfo.com]
• 4. study.com [study.com]
• 5. asm.org [asm.org]
• 6. microbenotes.com [microbenotes.com]
• 7. hardydiagnostics.com [hardydiagnostics.com]
• 8. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 9. dalynn.com [dalynn.com]

Reference Data & Comparative Studies

A Comparative Guide to Methyl Red and Voges-Proskauer Tests for Bacterial Identification

For Researchers, Scientists, and Drug Development Professionals

In the realm of microbial identification, particularly within the Enterobacteriaceae family, the Methyl Red (MR) and Voges-Proskauer (VP) tests remain fundamental biochemical assays. These tests are pivotal in differentiating bacteria based on their glucose fermentation pathways. This guide provides a comprehensive comparison of the MR and VP tests, complete with experimental protocols, performance data, and visual representations of the underlying biochemical processes to aid researchers in their application and interpretation.

Principle of the Tests: Two Divergent Glucose Fermentation Pathways

The MR and VP tests are typically performed concurrently using the same culture grown in MR-VP broth.[1] The core principle lies in the differential end products generated from glucose metabolism by various bacteria.[2][3]

The Methyl Red (MR) test identifies organisms that perform mixed acid fermentation.[4] In this pathway, bacteria ferment glucose to produce a significant amount of stable, strong acids, such as lactic acid, acetic acid, and formic acid.[5] This substantial acid production lowers the pH of the culture medium to 4.4 or below. The addition of the pH indicator, methyl red, results in a distinct red color, signifying a positive result.[4]

Conversely, the Voges-Proskauer (VP) test detects organisms that utilize the butanediol (B1596017) fermentation pathway.[6] These bacteria produce neutral end products, primarily acetoin (B143602) (an intermediate) and 2,3-butanediol, from glucose metabolism.[7] The accumulation of these neutral products results in a less acidic environment. The VP test specifically detects the presence of acetoin. In an alkaline environment and in the presence of atmospheric oxygen, acetoin is oxidized to diacetyl. Diacetyl then reacts with guanidine-containing compounds in the broth, catalyzed by α-naphthol, to produce a red-colored complex, indicating a positive result.[7]

Experimental Protocols

Detailed methodologies for performing the MR and VP tests are crucial for obtaining reliable and reproducible results.

Media Preparation: MR-VP Broth

The foundational medium for both tests is the MR-VP broth. Its composition is designed to support the growth of most enteric bacteria while allowing for the detection of the specific fermentation end products.

Composition of MR-VP Broth:

Component	Amount (g/L)
Buffered Peptone	7.0
Dextrose (Glucose)	5.0

| Dipotassium Phosphate | 5.0 |

The final pH of the medium should be approximately 6.9.

Inoculation and Incubation

• Dispense 5 mL of sterile MR-VP broth into sterile test tubes.

• Inoculate the broth with a pure culture of the test bacterium. A light inoculum is recommended to avoid aberrant results.[8]

• Incubate the tubes aerobically at 35-37°C for a minimum of 48 hours.[4][5]

Methyl Red (MR) Test Procedure

• Following incubation, aseptically transfer approximately 1-2.5 mL of the culture to a clean, sterile test tube.[2]

• Add 5-6 drops of methyl red reagent to the aliquot.[4]

• Observe for an immediate color change.

Interpretation of MR Test Results:

• Positive: A distinct and stable red color develops, indicating a pH of 4.4 or below.[2]

• Negative: The broth remains yellow, indicating a pH above 6.0.

• Equivocal: An orange color may indicate inconclusive results, and the test should be repeated after further incubation.

Voges-Proskauer (VP) Test Procedure (Barritt's Method)

• Aseptically transfer 2.5 mL of the 48-hour MR-VP broth culture to a separate sterile test tube.[2]

• Add 0.6 mL (approximately 12 drops) of Barritt's Reagent A (5% α-naphthol in absolute ethanol).[8]

• Add 0.2 mL (approximately 4 drops) of Barritt's Reagent B (40% potassium hydroxide).[8]

• Shake the tube gently to aerate the medium, which is essential for the oxidation of acetoin to diacetyl.[8]

• Allow the tube to stand at room temperature for 15 to 30 minutes.[9]

Interpretation of VP Test Results:

• Positive: A pink-red or crimson color develops at the surface of the medium.[10]

• Negative: The absence of a red color; the broth may appear yellow or have a copper-like hue.[10]

Performance Characteristics

While the MR and VP tests are qualitative, their performance in correctly identifying specific bacterial species can be considered in terms of their general reliability for differentiating key members of the Enterobacteriaceae. It is important to note that obtaining precise, universally applicable quantitative data (sensitivity, specificity, accuracy) for these classical biochemical tests is challenging as performance can vary with the bacterial strain, specific laboratory conditions, and the reference standard used for comparison. However, a general performance overview can be provided based on established microbiological knowledge.

Test	Target Pathway	Typical Positive Organisms	Typical Negative Organisms	General Performance Considerations
Methyl Red (MR)	Mixed Acid Fermentation	Escherichia coli, Salmonella spp., Shigella spp., Proteus spp.	Klebsiella pneumoniae, Enterobacter spp., Serratia marcescens	Generally high specificity for identifying strong acid producers. False negatives can occur with insufficient incubation time.
Voges-Proskauer (VP)	Butanediol Fermentation	Klebsiella pneumoniae, Enterobacter spp., Serratia marcescens	Escherichia coli, Salmonella spp., Shigella spp.	Generally reliable for identifying acetoin producers. The order of reagent addition is critical for accuracy.[7]

Note: This table provides a qualitative summary of performance based on established microbiological principles. Specific quantitative data from individual studies may vary.

Visualizing the Biochemical Pathways and Workflows

To further elucidate the mechanisms and procedures of the MR and VP tests, the following diagrams have been generated using Graphviz.

Biochemical Pathways

Caption: Mixed Acid Fermentation Pathway.

Caption: Butanediol Fermentation Pathway.

Experimental Workflow

Caption: MR-VP Experimental Workflow.

Conclusion

The Methyl Red and Voges-Proskauer tests are complementary and powerful tools for the differentiation of enteric bacteria. An understanding of their biochemical basis, strict adherence to experimental protocols, and correct interpretation of results are paramount for accurate bacterial identification. While often used as part of a larger panel of biochemical tests (such as the IMViC series), the MR and VP tests provide a critical metabolic snapshot that is invaluable for researchers, scientists, and professionals in drug development. The visual aids provided in this guide are intended to facilitate a deeper understanding and more effective application of these classical, yet enduring, microbiological techniques.

References

• 1. Methyl Red (MR) and Voges-Proskauer (VP) Test | PDF [slideshare.net]
• 2. microrao.com [microrao.com]
• 3. google.com [google.com]
• 4. Methyl red test(mr test) | PPTX [slideshare.net]
• 5. microbiologyinfo.com [microbiologyinfo.com]
• 6. Butanediol fermentation - Wikipedia [en.wikipedia.org]
• 7. Voges–Proskauer test - Wikipedia [en.wikipedia.org]
• 8. asm.org [asm.org]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. microbenotes.com [microbenotes.com]

A Comparative Guide: Methyl Red Sodium Salt vs. Methyl Red (Free Acid) for Researchers and Drug Development Professionals

In the realm of analytical chemistry and microbiological diagnostics, the choice of a pH indicator can significantly influence the accuracy and efficiency of experimental outcomes. Methyl Red, a widely used azo dye, is commercially available in two primary forms: the sodium salt and the free acid. While both serve the same fundamental purpose of indicating pH changes, their distinct physical and chemical properties dictate their suitability for different applications. This guide provides an objective comparison of Methyl Red sodium salt and Methyl Red (free acid), supported by experimental data and protocols to aid researchers in selecting the optimal form for their specific needs.

Core Physicochemical Properties

A fundamental understanding of the properties of each form is crucial for their effective application. The key differences lie in their solubility and handling characteristics.

Property	Methyl Red (Free Acid)	Methyl Red Sodium Salt
Chemical Formula	C₁₅H₁₅N₃O₂[1][2]	C₁₅H₁₄N₃NaO₂[1][3]
Molecular Weight	269.30 g/mol [1][2][4]	291.28 g/mol [3][5]
Appearance	Dark red or violet crystalline powder[1][4][6]	Red to brownish-yellow or orange powder[5]
Melting Point	179-182 °C[7]	179-182 °C[5]
Solubility in Water	Almost insoluble[7]	Soluble (800 g/L)[3][8]
Solubility in Organic Solvents	Soluble in ethanol (B145695), acetic acid[7]	Slightly soluble in ethanol[8]
pKa	~5.1[1][4][6]	~5.1 (in solution)[1][9]
pH Indicator Range	pH 4.4 (red) – 6.2 (yellow)[1][4][6][10]	pH 4.4 (red) – 6.2 (yellow)[1][9]

Performance and Applications: A Head-to-Head Comparison

The primary distinction in performance between the two forms of Methyl Red stems from their solubility. This property directly impacts the ease of preparation of indicator solutions and their suitability for aqueous versus non-aqueous systems.

Methyl Red Sodium Salt: The Choice for Aqueous Systems

Due to its high water solubility, Methyl Red sodium salt is the preferred choice for titrations and pH measurements in aqueous media.[11] Its rapid dissolution facilitates the quick and straightforward preparation of indicator solutions without the need for organic solvents.

Methyl Red (Free Acid): Ideal for Non-Aqueous Titrations

Conversely, the free acid form of Methyl Red, with its solubility in organic solvents like ethanol and acetic acid, is recommended for non-aqueous titrations.[11] In these systems, the use of an indicator that readily dissolves in the non-aqueous solvent is essential for achieving a sharp and accurate endpoint.

Experimental Protocols

The preparation of the indicator solution is a critical first step that differs significantly between the two forms.

Preparation of Methyl Red Indicator Solution (0.1% w/v)

From Methyl Red Sodium Salt:

• Weigh 100 mg of Methyl Red sodium salt.

• Dissolve the powder in 100 ml of distilled water.

• Stir until fully dissolved. The solution is ready for use.

From Methyl Red (Free Acid):

• Weigh 100 mg of Methyl Red (free acid).

• Dissolve the powder in 60 ml of 95% ethanol.

• Once dissolved, add distilled water to bring the final volume to 100 ml.

• Alternatively, to enhance solubility, a small amount of 0.1 M NaOH can be added dropwise until the solid dissolves, before diluting with water.

Protocol for Acid-Base Titration

This protocol is applicable for the titration of a strong acid (e.g., HCl) with a strong base (e.g., NaOH) using either Methyl Red indicator solution.

• Rinse a burette with the NaOH solution and fill it, ensuring no air bubbles are present. Record the initial volume.

• Pipette a known volume (e.g., 25 ml) of the HCl solution into a clean Erlenmeyer flask.

• Add 2-3 drops of the prepared Methyl Red indicator solution to the flask. The solution will turn red.

• Slowly add the NaOH solution from the burette to the flask while continuously swirling the flask.

• The endpoint is reached when the solution undergoes a sharp color change from red to yellow. The intermediate orange color indicates the proximity of the endpoint.

• Record the final volume of the NaOH solution in the burette.

• Repeat the titration at least two more times to ensure consistent results.

Visualizing the Chemistry and Workflow

To better understand the underlying chemical principles and experimental procedures, the following diagrams are provided.

Methyl Red pH-dependent equilibrium.

Acid-base titration workflow.

Stability and Storage

Both forms of Methyl Red should be stored in well-closed containers at room temperature, protected from light. Solutions of Methyl Red, particularly the sodium salt in water, may fade over time due to reduction and should be freshly prepared for accurate analytical work. The stability of the free acid in ethanol is generally considered to be better.

Conclusion

The choice between Methyl Red sodium salt and Methyl Red (free acid) is primarily dictated by the solvent system of the intended application. For aqueous titrations and general pH measurements in water-based solutions, the high solubility and ease of use of the Methyl Red sodium salt make it the superior choice. For non-aqueous titrations where solubility in organic solvents is paramount, Methyl Red (free acid) is the appropriate selection. By understanding the distinct properties and following the appropriate experimental protocols, researchers can ensure the reliable and accurate performance of this versatile pH indicator.

References

• 1. Methyl red - Wikipedia [en.wikipedia.org]
• 2. pH indicator, ACS, water-soluble | Sigma-Aldrich [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. gspchem.com [gspchem.com]
• 5. thermofishersci.in [thermofishersci.in]
• 6. gspchem.com [gspchem.com]
• 7. Methyl red sodium salt (C. I. 13020), 25 g, CAS No. 845-10-3 | pH Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - France [carlroth.com]
• 8. Methyl Red Indicator Solution SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 9. Methyl red sodium salt (C. I. 13020), 100 g, CAS No. 845-10-3 | pH Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - Belgium [carlroth.com]
• 10. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy of the Methyl Red Test for E. coli Identification

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Biochemical and Modern Methods

The identification of Escherichia coli is a cornerstone of microbiology, with applications ranging from clinical diagnostics to food and water safety. The Methyl Red (MR) test, a classic biochemical assay, has long been a staple in this process. However, the advent of rapid and high-throughput technologies necessitates a re-evaluation of its accuracy and utility compared to contemporary alternatives. This guide provides an objective comparison of the MR test's performance against other widely used methods, supported by experimental data and detailed protocols.

The Methyl Red Test: A Biochemical Hallmark

The Methyl Red (MR) test is a qualitative assay that determines the ability of an organism to produce stable acid end products from glucose fermentation through the mixed acid pathway. E. coli is a classic example of an MR-positive organism, meaning it produces a significant amount of acid, lowering the pH of the medium to 4.4 or less. This pH drop is visualized by the addition of the methyl red indicator, which turns red at this acidic pH.

The MR test is one component of the IMViC (Indole, Methyl Red, Voges-Proskauer, and Citrate) series of tests, traditionally used to differentiate among members of the Enterobacteriaceae family.

Performance Metrics: A Head-to-Head Comparison

The accuracy of any identification method is paramount. The following table summarizes the performance of the Methyl Red test (as part of the IMViC panel) and its alternatives in identifying E. coli.

Test Method	Principle	Sensitivity	Specificity	False-Positive Rate	False-Negative Rate	Time to Result
IMViC (incl. Methyl Red)	Biochemical (Metabolic End Products)	80.9%[1]	93.9%[1]	-	-	48-96 hours
API 20E	Miniaturized Biochemical Tests	77.0% - 95.6% (21h, with additional tests)[2]	-	-	-	18-24 hours
Colilert®-18	Enzymatic (β-glucuronidase activity)	-	-	7.4% (subtropical freshwater)[3]	3.5% (subtropical freshwater)[3]	18-22 hours[4]
PCR (uidA gene)	Molecular (Gene Detection)	High	High	-	-	2-4 hours
MALDI-TOF MS	Proteomic (Protein Fingerprinting)	92% (vs. Microscan)[5]	82% (vs. Microscan)[5]	-	-	< 1 hour

Note: The performance metrics can vary depending on the study, sample matrix, and the specific strains of E. coli being tested.

Experimental Protocols: A Detailed Look at the Methodologies

Reproducibility is key to scientific advancement. Below are detailed protocols for the Methyl Red test and its compared alternatives.

Methyl Red (MR) Test Protocol (as part of IMViC)

Principle: This test detects the production of stable acids from glucose fermentation.

Materials:

• MR-VP broth

• Pure culture of the test organism (18-24 hours old)

• Sterile test tubes

• Incubator at 35-37°C

• Methyl Red reagent (0.1 g methyl red in 300 ml of 95% ethanol, diluted to 500 ml with distilled water)

Procedure:

• Inoculate a tube of MR-VP broth with a light inoculum of the pure culture.

• Incubate the tube aerobically at 37°C for a minimum of 48 hours.

• After incubation, transfer approximately 1 ml of the broth to a clean test tube.

• Add 5-6 drops of Methyl Red reagent to the aliquot.

• Observe for an immediate color change.

Interpretation:

• Positive: A distinct, stable red color develops, indicating a pH of 4.4 or below. E. coli is MR-positive.

• Negative: A yellow color indicates a pH above 6.0.

• Intermediate/Weak Positive: An orange color may indicate a less conclusive result and may require further incubation.

Alternative Methodologies

Principle: A miniaturized panel of 20 biochemical tests for the identification of Enterobacteriaceae and other gram-negative rods.

Procedure:

• A pure colony is suspended in sterile saline to a specific turbidity.

• The bacterial suspension is used to rehydrate the dehydrated substrates in the 20 microtubes on the API 20E strip.

• Certain wells (ADH, LDC, ODC, H2S, URE) are overlaid with sterile mineral oil to create anaerobic conditions.

• The strip is incubated in a humid chamber at 36°C ± 2°C for 18-24 hours.

• After incubation, some tests are read directly, while others require the addition of reagents (e.g., Kovac's for indole, Barritt's A and B for Voges-Proskauer).

• The pattern of positive and negative results generates a 7-digit profile number, which is used to identify the organism via a database.[6][7][8]

Principle: This test simultaneously detects total coliforms and E. coli through the enzymatic activity of β-galactosidase (for coliforms) and β-glucuronidase (for E. coli). The substrates ONPG and MUG are used, respectively.

Procedure:

• A 100 ml water sample is collected in a sterile vessel.

• The contents of one Colilert reagent packet are added to the water sample.

• The vessel is capped and shaken until the reagent is dissolved.

• The solution is poured into a Quanti-Tray® and sealed.

• The tray is incubated at 35°C ± 0.5°C for 24 hours (or 18 hours for Colilert-18).

• Results are interpreted based on color change and fluorescence.[9]

Interpretation:

• Yellow wells: Indicate the presence of total coliforms.

• Yellow and fluorescent wells (under UV light): Indicate the presence of E. coli.[9]

Principle: PCR targets and amplifies specific DNA sequences unique to E. coli, such as the uidA gene (encoding β-glucuronidase) or the 16S rRNA gene.

Procedure (General Outline):

• DNA Extraction: DNA is extracted from the sample (e.g., bacterial culture, water, food) using a commercial kit or in-house method.

• PCR Amplification: The extracted DNA is added to a PCR master mix containing primers specific for an E. coli target gene, Taq polymerase, dNTPs, and buffer.

• Thermocycling: The reaction undergoes cycles of denaturation, annealing, and extension in a thermocycler to amplify the target DNA sequence.

• Detection: The amplified DNA product is visualized using gel electrophoresis or detected in real-time using fluorescent probes (qPCR).[10][11]

Principle: Matrix-Assisted Laser Desorption/Ionization-Time of Flight Mass Spectrometry identifies microorganisms based on their unique protein profile, creating a characteristic "fingerprint."

Procedure:

• A single, pure colony is smeared onto a MALDI target plate.

• The smear is overlaid with a matrix solution (e.g., α-cyano-4-hydroxycinnamic acid).

• The plate is placed in the MALDI-TOF MS instrument.

• A laser desorbs and ionizes the bacterial proteins.

• The time it takes for the ions to travel to the detector is measured, which is proportional to their mass-to-charge ratio.

• The resulting mass spectrum is compared to a database of known microbial protein fingerprints for identification.[12][13]

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the Methyl Red test and a modern alternative, MALDI-TOF MS.

Caption: Workflow of the Methyl Red test for bacterial identification.

Caption: Workflow of MALDI-TOF MS for bacterial identification.

Conclusion: Choosing the Right Tool for the Job

The Methyl Red test, as part of the traditional IMViC panel, remains a valuable, low-cost tool for the presumptive identification of E. coli, particularly in resource-limited settings. Its principle of detecting a fundamental metabolic pathway is a robust characteristic of E. coli. However, its relatively low sensitivity compared to modern methods and the long incubation time are significant drawbacks in a fast-paced research or clinical environment.

For applications requiring high accuracy, specificity, and rapid turnaround, molecular methods like PCR and proteomic techniques such as MALDI-TOF MS are demonstrably superior. While the initial investment in equipment and reagents for these technologies is higher, the long-term benefits of speed, accuracy, and high-throughput capabilities often outweigh the costs in professional research and development settings. The choice of method should, therefore, be guided by the specific requirements of the application, balancing the need for accuracy and speed with available resources.

References

• 1. Api 20E Manual [jornadascyt2023.sanfrancisco.utn.edu.ar]
• 2. Parallel comparison of accuracy of API 20E, Vitek GNI, MicroScan Walk/Away Rapid ID, and Becton Dickinson Cobas Micro ID-E/NF for identification of members of the family Enterobacteriaceae and common gram-negative, non-glucose-fermenting bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Colilert-18 for Detection of Coliforms and Eschericha coli in Subtropical Freshwater - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NEMI Method Summary - Colilert-18 [nemi.gov]
• 5. Murray State's Digital Commons - Posters-at-the-Capitol: Comparison of Microscan and MALDI-TOF-Mass Spectrometry Identification Methods for E. coli Isolates from Natural Waters in Kentucky, USA [digitalcommons.murraystate.edu]
• 6. microbiologyinfo.com [microbiologyinfo.com]
• 7. msa.sm.ee [msa.sm.ee]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. idexx.com [idexx.com]
• 10. Selective and Sensitive Method for PCR Amplification of Escherichia coli 16S rRNA Genes in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ars.usda.gov [ars.usda.gov]
• 12. Bacteria Identification by MALDI-TOF-MS [bio-protocol.org]
• 13. mdpi.com [mdpi.com]

Alternatives to Methyl Red: A Comparative Guide for Microbiological Applications

For researchers, scientists, and professionals in drug development, the selection of an appropriate pH indicator is a critical step in ensuring the accuracy and reliability of microbiological assays. Methyl Red (MR) has long been a staple for tests such as the Methyl Red-Voges Proskauer (MR-VP) test, which is crucial for differentiating enteric bacteria based on their glucose fermentation pathways. However, a range of alternative indicators offers distinct advantages in terms of pH range, color transition, and potential compatibility with different microbial species. This guide provides an objective comparison of Methyl Red and its alternatives, supported by experimental data and detailed protocols.

Performance Comparison of pH Indicators

The suitability of a pH indicator in a microbiological context depends on its ability to provide a clear and accurate visual signal of pH changes resulting from microbial metabolism, without inhibiting microbial growth. The following table summarizes the key performance characteristics of Methyl Red and three common alternatives: Phenol Red, Bromothymol Blue, and Bromocresol Purple.

Indicator	pH Range	Color Change (Acidic to Alkaline)	pKa	Key Applications in Microbiology	Potential Limitations
Methyl Red	4.4 - 6.2	Red to Yellow	5.1	Mixed acid fermentation test (MR test)[1][2][3]	Can be toxic to some microorganisms at higher concentrations.
Phenol Red	6.8 - 8.4	Yellow to Red/Fuchsia	7.9	Carbohydrate fermentation tests, general culture media pH monitoring[4]	pH range may not be optimal for detecting the strong acidity produced in the MR test.
Bromothymol Blue	6.0 - 7.6	Yellow to Blue	7.1	Detection of carbohydrate fermentation, monitoring pH in neutral to slightly alkaline media[5][6]	Can inhibit the growth of certain bacteria, such as E. coli O157:H7, at specific concentrations and temperatures.
Bromocresol Purple	5.2 - 6.8	Yellow to Purple	6.3	Detection of acid production from fermentation, particularly for lactic acid bacteria[7][8][9][10]	May show less sharp color differentiation compared to other indicators in certain media.

Experimental Protocols

Accurate and reproducible results depend on standardized experimental procedures. Below are detailed protocols for the Methyl Red test and a modified protocol for evaluating acid production using alternative indicators.

Standard Methyl Red (MR) Test Protocol

This protocol is used to determine the ability of an organism to produce and maintain stable acid end products from glucose fermentation.

Materials:

• MR-VP Broth

• Pure culture of the test organism (18-24 hours old)

• Methyl Red reagent (0.1 g of methyl red in 300 ml of 95% ethanol, with 200 ml of distilled water added)[1]

• Sterile test tubes

• Incubator at 35-37°C

Procedure:

• Inoculate a tube of MR-VP broth with a light inoculum of the pure culture of the test organism.

• Incubate the tube at 35-37°C for 48 hours.[11] For some organisms, incubation may need to be extended to 4-5 days.

• After incubation, aseptically transfer approximately 1 ml of the broth to a clean, empty test tube.

• Add 5 drops of Methyl Red reagent to the aliquot.

• Observe the color change immediately.

Interpretation of Results:

• Positive: A distinct and stable red color develops, indicating a pH of 4.4 or below. This signifies mixed acid fermentation.[2][3]

• Negative: The broth remains yellow, indicating a pH above 6.2.

• Intermediate/Variable: An orange color may indicate a less conclusive result, and further incubation may be required.

Experimental Workflow for the Methyl Red Test

Caption: Workflow for conducting the Methyl Red test.

Protocol for Evaluating Acid Production with Alternative Indicators

This generalized protocol can be adapted for Phenol Red, Bromothymol Blue, or Bromocresol Purple to assess acid production from carbohydrate fermentation.

Materials:

• Basal fermentation broth (e.g., Phenol Red Broth Base, Purple Broth Base) containing the desired carbohydrate (e.g., glucose, lactose) and the chosen indicator.

• Pure culture of the test organism (18-24 hours old)

• Sterile test tubes (with Durham tubes if gas production is to be monitored)

• Incubator at 35-37°C

Procedure:

• Inoculate a tube of the carbohydrate fermentation broth containing the alternative indicator with a light inoculum of the pure culture.

• Incubate the tube at 35-37°C for 24-48 hours, or as required by the specific organism.

• Observe the color of the medium.

Interpretation of Results:

• Phenol Red Broth: A change from red to yellow indicates acid production.

• Bromothymol Blue Broth: A change from green (neutral) to yellow indicates acid production.

• Bromocresol Purple Broth: A change from purple to yellow indicates acid production.[7]

Logical Relationship of Indicator Color Change to pH

Caption: Color changes of indicators at different pH levels.

Discussion of Alternatives

Phenol Red: With a higher pH range (6.8-8.4), Phenol Red is less suitable for the standard MR test, which requires detection of a sharp drop in pH to below 4.4. However, it is widely used in carbohydrate fermentation broths to detect the production of weaker acids. Its color change from yellow in acidic conditions to red or fuchsia in alkaline conditions provides a clear visual cue for general metabolic activity.

Bromothymol Blue: This indicator is useful for detecting slight pH changes around neutral (pH 6.0-7.6). Its transition from yellow in acidic conditions to blue in alkaline conditions is distinct. However, researchers should be aware of its potential inhibitory effects on certain bacteria. For instance, studies have shown that Bromothymol Blue can inhibit the growth of E. coli serotype O157:H7 at a concentration of 0.1% at 44.5°C.

Bromocresol Purple: With a pH range of 5.2-6.8, Bromocresol Purple is a viable alternative for detecting acid production in many fermentation tests. It changes from yellow in acidic conditions to purple in alkaline conditions. It has been noted to provide sharp differentiation in lactose (B1674315) agar (B569324) plates for the isolation of members of the typhoid-dysentery group and is often preferred over Phenol Red for this application.[7] Importantly, it has been reported to have no restraining influence on the growth of Salmonella typhi, Paratyphoid bacillus, or Bacillus dysenteriae.[7]

Conclusion

While Methyl Red remains the standard for the mixed acid fermentation test due to its specific pH range, several alternatives offer advantages for other microbiological applications. The choice of indicator should be guided by the specific metabolic pathways being investigated and the pH range of interest. For general carbohydrate fermentation tests, Phenol Red and Bromocresol Purple are excellent choices, with Bromocresol Purple offering sharper differentiation in some cases. Bromothymol Blue is effective for detecting pH changes around neutrality but requires careful consideration of its potential inhibitory effects. Researchers are encouraged to validate the chosen indicator with their specific bacterial strains and media to ensure optimal performance and accurate results.

References

• 1. asm.org [asm.org]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. Methyl Red (MR) Test: Principle, Procedure, and Results • Microbe Online [microbeonline.com]
• 4. Culture Media: PH Indicators, Color of Colonies • Microbe Online [microbeonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Bromothymol blue and carbohydrate-sensitive plating media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. THE USE OF PHENOL RED AND BROM-CRESOL PURPLE AS INDICATORS IN THE BACTERIOLOGICAL EXAMINATION OF STOOLS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solved How does the methyl red test differ from the BCP | Chegg.com [chegg.com]
• 9. Bromocresol purple - Wikipedia [en.wikipedia.org]
• 10. A rapid screening method to evaluate acidifying activity by lactic acid bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. microrao.com [microrao.com]

A Comparative Guide: Validating Methyl Red Test Results with Genetic Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the traditional Methyl Red (MR) test and modern genetic methods for the validation of bacterial mixed-acid fermentation pathways. Understanding the strengths and limitations of both phenotypic and genotypic approaches is crucial for accurate microbial identification and characterization in research and development settings.

Introduction to the Methyl Red Test and Genetic Validation

The Methyl Red (MR) test is a long-established biochemical assay used to determine if a microorganism performs mixed-acid fermentation of glucose.[1][2] This metabolic process results in the production of stable, strong acids, which lower the pH of the culture medium.[1][2] The addition of the methyl red pH indicator, which is red at a pH of 4.4 or lower and yellow at a pH of 6.2 or higher, allows for a visual determination of the fermentation pathway.[1] A positive MR test (red color) is characteristic of certain members of the Enterobacteriaceae family, such as Escherichia coli, while a negative test (yellow color) is typical for others, like Enterobacter aerogenes.[3]

While the MR test is a simple and cost-effective preliminary screening tool, its reliance on phenotypic expression can sometimes lead to ambiguous or inaccurate results.[4][5] Genetic methods, such as the Polymerase Chain Reaction (PCR), offer a more direct and definitive approach by detecting the specific genes responsible for the mixed-acid fermentation pathway.[4][6] This guide will delve into a detailed comparison of these two methodologies, providing the necessary information to make informed decisions about their application.

Principle of Detection: Phenotypic vs. Genotypic

The fundamental difference between the MR test and genetic methods lies in what they detect. The MR test identifies the phenotypic expression of a metabolic pathway—the actual production of acidic end products. In contrast, genetic methods identify the genotypic potential to perform that pathway by detecting the presence of the necessary genes.[6]

Discrepancies can arise between these two methods. A bacterium may possess the genes for mixed-acid fermentation but not express them under the specific conditions of the MR test, leading to a false-negative result. Conversely, other metabolic processes could potentially lower the pH, though this is less common with the specific formulation of the MR-VP broth.[5]

Data Presentation: A Comparative Overview

The following tables summarize the key characteristics and performance metrics of the Methyl Red test and a proposed genetic validation method using multiplex PCR targeting key genes of the mixed-acid fermentation pathway. While direct head-to-head quantitative data for the MR test versus a specific multiplex PCR for mixed-acid fermentation is not extensively published, the performance of genetic methods is generally considered superior in terms of accuracy, sensitivity, and specificity for bacterial identification.[6][7][8][9][10]

Table 1: Comparison of Methodological Characteristics

Feature	Methyl Red (MR) Test	Genetic Method (Multiplex PCR)
Principle	Phenotypic: Detects the production of stable acid end-products from glucose fermentation.	Genotypic: Detects the presence of specific genes essential for the mixed-acid fermentation pathway.
Target	Acidic pH (≤4.4)	Key metabolic genes (e.g., ldhA, pflB, pta, ackA)
Turnaround Time	24-48 hours or longer	2-4 hours
Throughput	Low to moderate	High
Cost per Sample	Low	Moderate to high
Required Expertise	Basic microbiology skills	Molecular biology skills

Table 2: Comparative Performance Metrics (Estimated)

Metric	Methyl Red (MR) Test	Genetic Method (Multiplex PCR)
Accuracy	Moderate to High	Very High[6][7][8]
Sensitivity	Good	Excellent[7][8][9][10]
Specificity	Good	Excellent[7][8][9][10]
Reproducibility	Moderate	High

Experimental Protocols

Methyl Red (MR) Test

This protocol is a standard method for performing the MR test.

Materials:

• MR-VP broth

• Pure culture of the test organism (18-24 hours old)

• Sterile inoculating loop or needle

• Incubator at 35-37°C

• Methyl Red reagent

• Test tubes

Procedure:

• Inoculate a tube of MR-VP broth with a light inoculum of the pure culture of the test organism.[2]

• Incubate the tube aerobically at 35-37°C for a minimum of 48 hours.[1] Some organisms may require longer incubation periods.

• After incubation, aseptically transfer approximately 1 mL of the broth to a clean test tube.

• Add 5-6 drops of Methyl Red reagent to the aliquot.[1]

• Observe for an immediate color change.

Interpretation of Results:

• Positive: A stable, bright red color develops, indicating a pH of 4.4 or below.[3]

• Negative: The broth remains yellow, indicating a pH above 6.0.[3]

• Equivocal: An orange color may indicate an inconclusive result, and the test should be repeated after further incubation.

Genetic Validation: Multiplex PCR for Mixed-Acid Fermentation Genes

This protocol describes a hypothetical multiplex PCR assay for the simultaneous detection of key genes involved in the mixed-acid fermentation pathway, such as ldhA (lactate dehydrogenase), pflB (pyruvate formate-lyase), pta (phosphate acetyltransferase), and ackA (acetate kinase).

Materials:

• Bacterial DNA extract

• Multiplex PCR master mix

• Forward and reverse primers for ldhA, pflB, pta, and ackA (see Table 3)

• Nuclease-free water

• Thermal cycler

• Gel electrophoresis equipment and reagents

• DNA ladder

Table 3: Example Primer Sequences for Multiplex PCR

Gene Target	Primer Name	Primer Sequence (5' to 3')	Amplicon Size (bp)
ldhA	ldhA-F	ATGGCAACTGCCAACAGCAA	~250
ldhA-R	TTAACGGTTCGGTCAACAGC
pflB	pflB-F	ATGACAGAAAAAGTTATCGCTATTG	~400
pflB-R	TTATTTACCGTTGCTTGAAGCAG
pta	pta-F	ATGACTGATATTGAAGTTGCTATTG	~550
pta-R	TTAGGTTTTGATTTCGCTGATTT
ackA	ackA-F	ATGAGCGTTATTCGTTTTGAA	~700
ackA-R	TTATTTCTTGCGCTTGAGCAG

Note: These are example primer sequences and should be validated in-silico and empirically before use.

Procedure:

• DNA Extraction: Extract high-quality genomic DNA from a pure bacterial culture using a commercial DNA extraction kit.

• PCR Reaction Setup: Prepare the PCR reaction mixture in a sterile PCR tube on ice as follows:

Component	Volume (µL)	Final Concentration
2x Multiplex PCR Master Mix	12.5	1x
Forward Primer Mix (10 µM each)	1.0	0.4 µM each
Reverse Primer Mix (10 µM each)	1.0	0.4 µM each
Template DNA (10-50 ng)	2.0
Nuclease-free water	to 25.0

• Thermal Cycling: Place the PCR tubes in a thermal cycler and run the following program:

Step	Temperature (°C)	Time	Cycles
Initial Denaturation	95	10 min	1
Denaturation	95	30 sec	35
Annealing	58	90 sec
Extension	72	90 sec
Final Extension	72	10 min	1
Hold	4	∞

• Gel Electrophoresis: Analyze the PCR products by running 10 µL of the reaction mixture on a 1.5% agarose (B213101) gel.

• Visualization: Stain the gel with a DNA stain and visualize the bands under UV light.

Interpretation of Results:

• Positive for Mixed-Acid Fermentation: The presence of bands corresponding to the expected sizes of the target genes (ldhA, pflB, pta, ackA) indicates the genetic potential for mixed-acid fermentation.

• Negative for Mixed-Acid Fermentation: The absence of these specific bands suggests the lack of the genetic machinery for this pathway.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: The mixed-acid fermentation pathway.

Caption: Workflow of the Methyl Red (MR) test.

References

• 1. microbenotes.com [microbenotes.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. bio.libretexts.org [bio.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of Phenotypic and Genotypic Techniques for Identification of Unusual Aerobic Pathogenic Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative Evaluation of Multiplex PCR and Routine Laboratory Phenotypic Methods for Detection of Carbapenemases among Gram Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of the EntericBio multiplex PCR system with routine culture for detection of bacterial enteric pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. Frontiers | Development of a One-Step Multiplex PCR Assay for Differential Detection of Four species (Enterobacter cloacae, Enterobacter hormaechei, Enterobacter roggenkampii, and Enterobacter kobei) Belonging to Enterobacter cloacae Complex With Clinical Significance [frontiersin.org]

A Comparative Guide to the Cross-Reactivity of Methyl Red with Diverse Bacterial Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the Methyl Red (MR) test's performance across various bacterial species. The MR test is a crucial biochemical assay used to identify bacteria that produce stable acidic end-products from glucose fermentation via the mixed-acid fermentation pathway. Understanding the cross-reactivity and specificity of this test is paramount for accurate bacterial identification and characterization in research and clinical settings.

Principle of the Methyl Red Test

The Methyl Red test determines an organism's ability to perform mixed-acid fermentation.[1][2] Bacteria that utilize this pathway ferment glucose into a variety of strong acids, including lactic acid, acetic acid, and formic acid.[1][2] This significant production of acid overcomes the buffering capacity of the growth medium, leading to a substantial decrease in pH. The addition of the pH indicator, methyl red, which is red at a pH of 4.4 or below and yellow at a pH of 6.0 or above, allows for the visual determination of the fermentation pathway. A positive MR test, indicated by a red color, signifies the presence of mixed-acid fermentation. Conversely, a negative result, indicated by a yellow color, suggests that the butanediol (B1596017) pathway is utilized, which produces neutral end-products.

Comparative Analysis of Methyl Red Reactivity

The following table summarizes the Methyl Red test reactivity across a range of bacterial species. While the test is traditionally used for differentiating members of the Enterobacteriaceae family, this guide includes data on other medically and environmentally important bacteria. The results are presented qualitatively (Positive, Negative, or Variable) as specific quantitative pH values for a wide array of species are not consistently reported in standardized literature. A positive result indicates a final pH of ≤ 4.4, while a negative result indicates a pH of ≥ 6.0.[1][3][4]

Gram Stain	Family/Group	Bacterial Species	Methyl Red (MR) Test Result
Gram-Negative	Enterobacteriaceae	Escherichia coli	Positive
Gram-Negative	Enterobacteriaceae	Shigella spp.	Positive
Gram-Negative	Enterobacteriaceae	Salmonella spp.	Positive
Gram-Negative	Enterobacteriaceae	Citrobacter spp.	Positive
Gram-Negative	Enterobacteriaceae	Proteus spp.	Positive
Gram-Negative	Enterobacteriaceae	Yersinia spp.	Positive
Gram-Negative	Enterobacteriaceae	Klebsiella pneumoniae	Negative
Gram-Negative	Enterobacteriaceae	Enterobacter aerogenes	Negative
Gram-Negative	Enterobacteriaceae	Serratia marcescens	Negative
Gram-Negative	Enterobacteriaceae	Hafnia alvei	Variable
Gram-Negative	Pseudomonadaceae	Pseudomonas aeruginosa	Negative
Gram-Negative	Vibrionaceae	Vibrio cholerae	Negative
Gram-Positive	Staphylococcaceae	Staphylococcus aureus	Positive
Gram-Positive	Bacillaceae	Bacillus subtilis	Negative
Gram-Positive	Bacillaceae	Bacillus cereus	Negative
Gram-Positive	Listeriaceae	Listeria monocytogenes	Positive

Experimental Protocols

A standardized protocol is crucial for obtaining reliable and reproducible Methyl Red test results.

Media Preparation: MR-VP Broth

The Methyl Red-Voges Proskauer (MR-VP) broth is the standard medium for this test. Its typical composition per liter of deionized water is:

• Buffered Peptone: 7.0 g

• Dextrose (Glucose): 5.0 g

• Dipotassium Phosphate: 5.0 g

The final pH of the medium should be 6.9 ± 0.2 at 25°C.[5]

Inoculation and Incubation

• Aseptically inoculate a tube of MR-VP broth with a pure culture of the test organism.

• Incubate the tube at 35-37°C for a minimum of 48 hours.[6] Some organisms may require up to 5 days of incubation for a definitive result.[1][7]

Methyl Red Reagent Addition and Interpretation

• Following incubation, aseptically transfer approximately 1 mL of the broth to a clean test tube.

• Add 5-6 drops of Methyl Red reagent to the aliquot.[6]

• Observe for an immediate color change.

  • Positive Result: A stable bright red color indicates a pH at or below 4.4.

  • Negative Result: A yellow color indicates a pH of 6.0 or above.

  • Inconclusive/Weak Positive Result: An orange color may indicate a pH between 4.4 and 6.0 and may require further incubation.[1]

Visualizing the Underlying Mechanisms and Workflow

To further elucidate the principles and procedures discussed, the following diagrams, generated using Graphviz, illustrate the biochemical pathway and the experimental workflow.

Caption: Mixed-Acid Fermentation Pathway.

Caption: Methyl Red Test Experimental Workflow.

References

• 1. microbiologyinfo.com [microbiologyinfo.com]
• 2. Methyl red test(mr test) | PPTX [slideshare.net]
• 3. exodocientifica.com.br [exodocientifica.com.br]
• 4. merckmillipore.com [merckmillipore.com]
• 5. hardydiagnostics.com [hardydiagnostics.com]
• 6. microbenotes.com [microbenotes.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

A Researcher's Guide: Correlating Methyl Red Test Results with Metabolic Pathway Analysis

For researchers, scientists, and drug development professionals, understanding the metabolic capabilities of microorganisms is paramount. The Methyl Red (MR) test has long been a staple in microbiology for differentiating enteric bacteria based on their glucose fermentation pathways. This guide provides a comprehensive comparison of the qualitative MR test with modern quantitative analytical techniques, offering a deeper insight into microbial metabolism.

The Methyl Red (MR) test is a qualitative biochemical assay that determines the ability of an organism to produce and maintain stable acid end products from glucose fermentation.[1] A positive MR test, indicated by a red color upon the addition of the methyl red pH indicator, signifies the presence of the mixed-acid fermentation pathway.[2] This pathway results in a significant drop in the pH of the medium (to 4.4 or below) due to the accumulation of a high concentration of organic acids.[1] Conversely, a negative MR test (yellow color) suggests that the organism utilizes the butanediol (B1596017) pathway, producing neutral end products and thus causing a smaller decrease in pH.

This guide will delve into the specifics of these metabolic pathways and compare the traditional MR test with more advanced analytical methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for a more detailed analysis of fermentation end products.

Metabolic Pathways: A Tale of Two Fermentations

At the heart of the MR test lies the divergence in how bacteria metabolize pyruvate, the end product of glycolysis. Two key pathways are of interest: the mixed-acid fermentation pathway and the butanediol pathway.

The Mixed-Acid Fermentation Pathway (MR-Positive)

Organisms that are MR-positive, such as Escherichia coli, utilize the mixed-acid fermentation pathway. This anaerobic process converts glucose into a variety of acidic end products, including lactic acid, acetic acid, formic acid, and succinic acid.[1][3] The pathway also generates ethanol, hydrogen gas (H₂), and carbon dioxide (CO₂).[3] The substantial production of these stable acids is what leads to the significant pH drop detected by the methyl red indicator.[1]

Mixed-Acid Fermentation Pathway

The Butanediol Pathway (MR-Negative, VP-Positive)

In contrast, MR-negative organisms like Enterobacter aerogenes and Klebsiella pneumoniae employ the butanediol pathway.[2] While they also produce some acids initially, the primary end product is the neutral compound 2,3-butanediol, which is formed via an acetoin (B143602) intermediate.[1] This pathway produces significantly less acid, resulting in a pH that remains above 6.0, hence the negative MR test result.[1] The Voges-Proskauer (VP) test is used to detect the presence of acetoin, making it a complementary test to the MR test.[4]

Butanediol Fermentation Pathway

Comparison of Analytical Methods

While the MR test provides a simple "yes" or "no" answer regarding the presence of the mixed-acid fermentation pathway, it lacks quantitative detail. Modern analytical techniques offer a more in-depth analysis of the metabolic end products.

Feature	Methyl Red (MR) Test	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	pH indicator detects significant acid production from glucose fermentation.[1]	Separation of non-volatile and thermally labile compounds based on their interaction with a stationary phase.[5]	Separation of volatile compounds followed by mass-based detection and identification.[5]
Data Output	Qualitative (Red = Positive, Yellow = Negative).[6]	Quantitative (concentration of individual organic acids, sugars, and alcohols).	Quantitative and Qualitative (identification and quantification of volatile metabolites).[7]
Specificity	Indicates the presence of a mixed-acid pathway.[1]	High specificity for a wide range of non-volatile compounds.	High specificity for volatile compounds, providing structural information.
Sensitivity	Low; requires significant acid production.	High; can detect compounds at low concentrations.	Very high; can detect trace amounts of volatile compounds.
Throughput	High; many samples can be tested simultaneously.	Moderate; depends on the run time per sample.	Moderate to low; sample preparation and run times can be longer.
Cost	Low.	High (instrumentation and solvents).	High (instrumentation and maintenance).
Expertise	Minimal.	Requires trained personnel for operation and data analysis.	Requires highly skilled personnel for operation and data interpretation.

Quantitative Analysis of Fermentation End Products

The true power of modern analytical techniques lies in their ability to provide precise measurements of fermentation end products. This quantitative data allows for a more nuanced understanding of microbial metabolism beyond the binary result of the MR test.

Organism	MR Test Result	Major Fermentation Products (molar ratio)	Analytical Method
Escherichia coli	Positive	Succinic acid, Lactic acid, Acetic acid, Ethanol (approx. 1:1:1:1)	HPLC
Salmonella enterica	Positive	Succinic acid, Lactic acid, Acetic acid, Ethanol, H₂, CO₂	GC
Shigella flexneri	Positive	Lactic acid, Acetic acid, Ethanol	HPLC
Enterobacter aerogenes	Negative	2,3-Butanediol, Ethanol, Lactic acid, Formic acid	GC-MS
Klebsiella pneumoniae	Negative	2,3-Butanediol, Ethanol, Acetic acid, Lactic acid	GC-MS
Serratia marcescens	Variable	2,3-Butanediol, Ethanol, and various acids	GC-MS

Note: The exact molar ratios of end products can vary depending on the specific strain and culture conditions.

Experimental Protocols

Methyl Red (MR) Test

Objective: To determine if a bacterium performs mixed-acid fermentation.

Materials:

• MR-VP broth

• Pure culture of the test organism

• Incubator (35-37°C)

• Methyl Red reagent (0.1 g methyl red in 300 ml of 95% ethanol, diluted to 500 ml with distilled water)[2]

• Sterile test tubes

Procedure:

• Inoculate a tube of MR-VP broth with a pure culture of the test organism.[1]

• Incubate the tube at 35-37°C for 48 hours.[1]

• After incubation, add 5-6 drops of Methyl Red reagent to the broth.[1]

• Observe for an immediate color change.[2]

Interpretation:

• Positive: A distinct red color indicates a pH of 4.4 or below, confirming mixed-acid fermentation.[6]

• Negative: A yellow color indicates a pH of 6.0 or above.[1] An orange color is considered a negative or inconclusive result, and the test should be re-incubated for up to 4 days.[2]

High-Performance Liquid Chromatography (HPLC) for Organic Acid Analysis

Objective: To quantify the concentration of organic acids in a bacterial culture supernatant.

Materials:

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV or RI)

• Bacterial culture grown in a defined medium

• Centrifuge

• Syringe filters (0.22 µm)

• Mobile phase (e.g., dilute sulfuric acid)

• Organic acid standards (lactic, acetic, formic, succinic acids)

Procedure:

• Grow the bacterial culture to the desired phase.

• Centrifuge the culture to pellet the cells.

• Filter the supernatant through a 0.22 µm syringe filter to remove any remaining cells and debris.

• Prepare a calibration curve using known concentrations of the organic acid standards.

• Inject the filtered supernatant onto the HPLC column.

• Run the sample using an appropriate method (isocratic or gradient elution).

• Identify and quantify the organic acids in the sample by comparing their retention times and peak areas to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Metabolite Analysis

Objective: To identify and quantify volatile end products of fermentation.

Materials:

• GC-MS system with a suitable column

• Headspace vials

• Bacterial culture

• Solid-phase microextraction (SPME) fiber (optional, for headspace analysis)

• Standards for expected volatile compounds

Procedure:

• Grow the bacterial culture in a sealed headspace vial.

• For headspace analysis, expose an SPME fiber to the headspace above the culture for a defined period.

• Inject the collected volatile compounds into the GC-MS system (either directly from the headspace or by desorbing the SPME fiber).

• Separate the compounds on the GC column using a temperature gradient.

• Detect and identify the compounds using the mass spectrometer.

• Quantify the compounds by comparing their peak areas to those of known standards.

Logical Workflow Comparison

Comparison of Analytical Workflows

Conclusion

The Methyl Red test remains a valuable, rapid, and cost-effective tool for the initial differentiation of enteric bacteria based on their primary fermentation pathways. However, for a deeper and more precise understanding of microbial metabolism, particularly in research and drug development, it is essential to complement or replace this qualitative test with quantitative analytical methods like HPLC and GC-MS. These techniques provide detailed profiles of metabolic end products, offering invaluable data for metabolic engineering, microbial physiology studies, and the development of novel antimicrobial strategies. By understanding the correlation between the simple MR test and the rich data from advanced analytical platforms, researchers can make more informed decisions in their scientific endeavors.

References

• 1. microbenotes.com [microbenotes.com]
• 2. microbiologyinfo.com [microbiologyinfo.com]
• 3. youtube.com [youtube.com]
• 4. Voges–Proskauer test - Wikipedia [en.wikipedia.org]
• 5. Using Biochemistry to Identify Microorganisms | Microbiology [courses.lumenlearning.com]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: A Guide to Handling Methyl Red Sodium Salt

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Methyl Red sodium salt, offering procedural, step-by-step guidance to foster a culture of safety and build trust in laboratory practices.

Methyl Red sodium salt is a common laboratory chemical. While some safety data sheets (SDS) indicate it is not considered hazardous under the 2012 OSHA Hazard Communication Standard, others classify it as acutely toxic if swallowed.[1][2] Therefore, it is crucial to handle this chemical with appropriate care and to be prepared for any potential exposure.

Personal Protective Equipment (PPE) at a Glance

Proper PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Methyl Red sodium salt in both solid and solution forms.

Body Part	Solid Form	Solution Form	Specifications
Eyes/Face	Safety glasses with side-shields or chemical safety goggles.[3][4]	Safety glasses with side-shields or chemical safety goggles.[3]	Must comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4]
Skin	Chemical-resistant gloves (e.g., Nitrile rubber) and protective clothing to prevent skin exposure.[1][4][5]	Chemical-resistant gloves (e.g., Nitrile rubber) and protective clothing.[3][6]	Gloves should have a material thickness of >0.11 mm and a breakthrough time of >480 minutes.[5]
Respiratory	Generally not required under normal use. A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if dust is generated.[1][2][5]	Not typically required with good ventilation.[6]	Use a particulate filter device (EN 143, P1) for dust formation.[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan minimizes risks and ensures consistent, safe handling of Methyl Red sodium salt.

1. Engineering Controls:

• Ensure adequate ventilation in the work area.[4]

• Use a local exhaust ventilation system, especially when handling the solid form to minimize dust generation.[4][6]

• Confirm that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[2]

2. Personal Protective Equipment (PPE) Donning:

• Before handling, put on all required PPE as detailed in the table above.

3. Handling the Chemical:

• Avoid contact with skin, eyes, and clothing.[1]

• Do not breathe in dust.[1]

• Avoid ingestion and inhalation.[1]

• When not in use, keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[4]

4. After Handling:

• Wash hands and any exposed skin thoroughly after handling.[3]

• Remove and launder any contaminated clothing before reuse.[3][4]

Emergency Procedures: Immediate First Aid

In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[1][2] Seek medical attention.[1]
Skin Contact	Wash off immediately with soap and plenty of water while removing all contaminated clothing and shoes.[2] Get medical attention if irritation develops or persists.[4]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration.[2][4] Seek medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[2][3] Immediately call a poison control center or doctor.[2] Never give anything by mouth to an unconscious person.[4]

Disposal Plan: Responsible Waste Management

Proper disposal of Methyl Red sodium salt is essential to prevent environmental contamination.

• Solid Waste: Sweep up spilled solid material and place it into a suitable, labeled container for disposal.[1][4] Avoid creating dust.[7]

• Solutions: Absorb spills with an inert material (e.g., vermiculite, dry sand) and place in an appropriate container for disposal.[6]

• General Disposal: Dispose of contents and containers in accordance with all federal, state, and local regulations.[3] Do not empty into drains.[2] The end-user is responsible for determining if the material is a hazardous waste at the time of disposal.[3]

Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl Red sodium salt, from preparation to disposal.

Safe handling workflow for Methyl Red sodium salt.

References

• 1. fishersci.com [fishersci.com]
• 2. physics.purdue.edu [physics.purdue.edu]
• 3. di-corp.com [di-corp.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. carlroth.com [carlroth.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. chempurebrand.com [chempurebrand.com]